C.I.Solvent yellow 176

• CAS: 10319-14-9

Core Science & Biosynthesis

C.I. Solvent Yellow 176 CAS number 10319-14-9 details

CAS Number: 10319-14-9

This technical guide provides a comprehensive overview of C.I. Solvent Yellow 176, a quinoline-based dye used in various industrial applications. The information is intended for researchers, scientists, and professionals in drug development and materials science who require detailed technical information.

Chemical and Physical Properties

C.I. Solvent Yellow 176 is a reddish to brilliant yellow powder known for its high thermal stability and light fastness.[1][2] It is sparingly soluble in many organic solvents and insoluble in water.[3]

Table 1: Chemical and Physical Data for C.I. Solvent Yellow 176

Property	Value	Reference
CAS Number	10319-14-9	[4]
C.I. Number	47023	[2]
Molecular Formula	C18H10BrNO3	[4]
Molecular Weight	368.18 g/mol	[4]
Appearance	Reddish yellow to brilliant yellow powder	[1]
Melting Point	218-220 °C	[1][3][5]
Heat Resistance	260-280 °C	[1][2]
Light Fastness	7	[1]
Solubility	Soluble in acetone (B3395972) and dimethylformamide; insoluble in ethanol (B145695) and water.	[1]
Maximum Absorption (λmax)	420 nm	[1]

Toxicological and Safety Information

As with any chemical substance, appropriate safety precautions should be taken when handling C.I. Solvent Yellow 176.

Table 2: Toxicological and Safety Data

Parameter	Value	Reference
Acute Oral Toxicity (Rat)	LD50: 8200 mg/kg	[3]
Fish Toxicity	LC50: 1100 mg/L	[3]
Hazards	May cause skin and eye irritation. Harmful if swallowed.
Personal Protective Equipment	Safety goggles, rubber gloves, and an approved respirator are recommended.	[3]

Experimental Protocols

Application in Plastics Coloring

C.I. Solvent Yellow 176 is widely used for coloring a variety of plastics due to its excellent heat resistance and light fastness.[1][5]

Materials:

• C.I. Solvent Yellow 176 dye

• Polymer resin (e.g., PS, ABS, PMMA, PC, PET)

• Titanium dioxide (for opaque shades, optional)

• Mixer or extruder

Procedure:

• Determine the desired color concentration. For transparent tones, a typical dosage is 0.02%-0.05% by weight of the polymer.[1] For opaque tones, a dosage of approximately 0.1% is common, often in combination with titanium dioxide.[1]

• Dry blend the C.I. Solvent Yellow 176 powder with the polymer resin pellets or powder until a homogenous mixture is achieved.

• For opaque applications, add the appropriate amount of titanium dioxide to the blend and mix thoroughly.

• Process the mixture using standard plastics processing techniques such as injection molding or extrusion. The processing temperature should be within the heat stability range of the dye.

Workflow for Coloring Plastics with C.I. Solvent Yellow 176.

Potential Analytical Methodology

While a specific, validated analytical method for C.I. Solvent Yellow 176 was not found, a reverse-phase high-performance liquid chromatography (RP-HPLC) method could likely be adapted from methodologies used for similar quinoline-based dyes. The following is a proposed, non-validated starting point for method development.

Proposed RP-HPLC Method:

• Column: C18 stationary phase

• Mobile Phase: A gradient of methanol (B129727) and water.

• Detector: UV-Vis detector set to the λmax of the dye (420 nm).

• Standard Preparation: Prepare a stock solution of C.I. Solvent Yellow 176 in a suitable solvent (e.g., acetone or dimethylformamide) and perform serial dilutions to create calibration standards.

Proposed Analytical Workflow for C.I. Solvent Yellow 176.

Applications

The primary application of C.I. Solvent Yellow 176 is in the coloration of various materials.

Table 3: Recommended Applications of C.I. Solvent Yellow 176

Application	Suitability	Reference
Polystyrene (PS)	Recommended	[1]
Acrylonitrile Butadiene Styrene (ABS)	Recommended	[1]
Polymethyl Methacrylate (PMMA)	Recommended	[1]
Polycarbonate (PC)	Recommended	[1]
Polyethylene Terephthalate (PET)	Recommended	[1]
Unplasticized Polyvinyl Chloride (PVC-U)	Recommended	[1]
Polyamide 6 (PA6)	Not Recommended	[1]
Polyamide 66 (PA66)	Not Recommended	[1]
Inks	Suitable	[1]
Fibers	Recommended for Polyester	[1]

Signaling Pathways

As C.I. Solvent Yellow 176 is an industrial dye, there is no information available regarding its involvement in biological signaling pathways.

Logical Relationships in Purification

A general approach to the purification of dyes often involves the removal of inorganic salts and other impurities. A logical workflow for a potential purification process is outlined below.

General Logical Workflow for Dye Purification.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. hplc assay method: Topics by Science.gov [science.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. specialchem.com [specialchem.com]

In-Depth Technical Guide: Solvent Yellow 176 (C18H10BrNO3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176, a quinophthalone dye with the molecular formula C18H10BrNO3, is a synthetic organic compound primarily utilized as a colorant in the plastics and polymer industries.[1] Its robust heat and light stability make it a suitable additive for various materials, including polystyrene (PS), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET).[2] Beyond its industrial applications, the broader class of quinophthalone dyes has garnered scientific interest due to potential interactions with biological systems. This guide provides a comprehensive overview of the available technical data for Solvent Yellow 176, including its chemical and physical properties, toxicological information, and insights into its potential biological interactions.

Chemical and Physical Properties

Solvent Yellow 176 is characterized as a reddish-yellow powder.[2] The compound's key properties are summarized in the tables below, compiled from various supplier and database information. It is important to note that some variations in reported values, such as melting point, exist across different sources.

Table 1: General and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C18H10BrNO3
Molecular Weight	368.18 g/mol
CAS Number	10319-14-9
Synonyms	4'-Bromoquinophthalone, C.I. Solvent Yellow 176, Disperse Yellow 64	[2][3]
Appearance	Reddish-yellow powder	[2]

Table 2: Physical Properties

Property	Value	Source(s)
Melting Point	218 °C	[2]
Heat Resistance	> 300 °C	[3]
Solubility	Insoluble in water; soluble in some organic solvents.

Toxicological Data

Limited toxicological data is available for Solvent Yellow 176. The acute oral toxicity has been determined in rats, as indicated in the table below.

Table 3: Acute Toxicity

Test	Species	Route	Value	Source(s)
LD50	Rat	Oral	>2000 mg/kg

Potential Biological Interactions: Aryl Hydrocarbon Receptor (AHR) Signaling Pathway

While specific signaling pathways for Solvent Yellow 176 are not extensively documented, studies on the broader class of quinophthalone dyes have indicated their potential to act as agonists for the Aryl Hydrocarbon Receptor (AHR).[4] The AHR is a ligand-activated transcription factor that plays a crucial role in regulating cellular responses to environmental stimuli, including xenobiotics.

Upon entering the cell, a ligand such as a quinophthalone dye can bind to the cytosolic AHR complex, which is associated with chaperone proteins like heat shock protein 90 (Hsp90). This binding event triggers a conformational change, leading to the translocation of the AHR-ligand complex into the nucleus. Inside the nucleus, AHR dissociates from its chaperone proteins and forms a heterodimer with the AHR Nuclear Translocator (ARNT). This AHR-ARNT complex then binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter regions of target genes. This binding initiates the transcription of a battery of genes, including those encoding for metabolic enzymes such as cytochrome P450s (e.g., CYP1A1), which are involved in the metabolism of foreign compounds.

Caption: Aryl Hydrocarbon Receptor (AHR) signaling pathway activated by a ligand like Solvent Yellow 176.

Experimental Protocols

Synthesis

The synthesis of quinophthalone derivatives often involves the condensation of a substituted or unsubstituted quinaldine (B1664567) with a phthalic anhydride (B1165640) derivative. For 4'-Bromoquinophthalone, a plausible synthetic route would involve the reaction of a bromo-substituted quinaldine derivative with phthalic anhydride under high-temperature conditions.

A general procedure for synthesizing 4-hydroxyquinolines, which are structurally related, is the Conrad-Limpach reaction. This involves the reaction of an aniline (B41778) with a β-ketoester, followed by thermal cyclization.

Due to the lack of a specific published protocol for Solvent Yellow 176, researchers would need to adapt and optimize these general methods for the specific reactants required to yield the C18H10BrNO3 structure.

Analytical Characterization

Standard analytical techniques would be used to confirm the structure and purity of Solvent Yellow 176.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential to elucidate the chemical structure by identifying the number and connectivity of hydrogen and carbon atoms.

• Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy would help identify the functional groups present in the molecule, such as carbonyl (C=O) and aromatic (C=C) bonds.

• High-Performance Liquid Chromatography (HPLC): HPLC would be employed to determine the purity of the synthesized compound.

Experimental Workflow for Biological Activity Screening

To investigate the biological activity of Solvent Yellow 176, particularly its effect on the AHR signaling pathway, a typical experimental workflow using a cell line such as the human breast cancer cell line MCF-7 (known to express AHR) could be as follows.

Caption: A generalized experimental workflow for assessing the biological activity of Solvent Yellow 176 on the AHR pathway in MCF-7 cells.

Conclusion

Solvent Yellow 176 (C18H10BrNO3) is a commercially important dye with well-defined physical properties for industrial applications. From a research and drug development perspective, its structural classification as a quinophthalone suggests a potential interaction with the Aryl Hydrocarbon Receptor signaling pathway. While detailed biological studies and specific, validated experimental protocols for its synthesis and analysis are not extensively available in the public literature, this guide provides a foundational understanding based on current knowledge of related compounds. Further research is warranted to fully elucidate the biological activity and potential toxicological profile of this compound.

References

• 1. jadechem-colours.com [jadechem-colours.com]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. Solvent yellow 176, CAS 10319-14-9 [xcwydyes.com]
• 4. medchemexpress.com [medchemexpress.com]

An In-Depth Technical Guide to the Physical and Chemical Properties of Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 176, a quinophthalone dye, is a synthetic organic compound utilized in various industrial applications. This technical guide provides a comprehensive overview of its physical and chemical properties, with a focus on data relevant to research and development. The document summarizes key quantitative data in structured tables, outlines general experimental protocols for property determination, and explores the compound's known biological activity. Notably, Solvent Yellow 176 has been identified as a transient agonist of the Aryl Hydrocarbon Receptor (AhR), a signaling pathway with significant implications in drug metabolism and toxicology. This guide aims to be a valuable resource for professionals requiring in-depth knowledge of this compound.

Chemical Identity and Structure

Solvent Yellow 176 is chemically known as 2-(4-bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione.[1][2] It belongs to the quinophthalone class of dyes, which are characterized by a heterocyclic system derived from the condensation of quinaldine (B1664567) derivatives with phthalic anhydride (B1165640) derivatives.

Table 1: Chemical Identification of Solvent Yellow 176

Identifier	Value
Chemical Name	2-(4-bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione
Synonyms	C.I. Solvent Yellow 176, Disperse Yellow 64, Transparent Yellow 3GL
CAS Number	10319-14-9[3][4]
Molecular Formula	C₁₈H₁₀BrNO₃[3]
Molecular Weight	368.18 g/mol [3]
Chemical Structure	A quinophthalone derivative

Physical Properties

The physical properties of Solvent Yellow 176 are crucial for its application and handling. The reported values, primarily from commercial suppliers, show some variation, which is common for technical-grade dyes.

Table 2: Physical Properties of Solvent Yellow 176

Property	Value	Source(s)
Appearance	Greenish-yellow to reddish-yellow powder	[1]
Melting Point	218 °C, 220 °C, 242-244 °C, 314 °C	[1]
Boiling Point	~505 °C (estimated)
Density	1.69 g/cm³
Heat Resistance	240 °C to 320 °C
Light Fastness	6-8 (on a scale of 1 to 8)
Acid Resistance	4-5 (on a scale of 1 to 5)
Alkali Resistance	4 (on a scale of 1 to 5)

Solubility

Table 3: Qualitative Solubility of Solvent Yellow 176

Solvent	Solubility
Water	Insoluble
Ethanol	Sparingly soluble
Acetone	Soluble
Pyridine	Soluble
Sulfuric Acid	Soluble

Chemical Properties and Spectral Data

As a quinophthalone derivative, Solvent Yellow 176 exhibits the chemical properties characteristic of this class of compounds, including thermal and light stability.

Spectral Data

The color of Solvent Yellow 176 arises from its extended conjugated system, which absorbs light in the visible region of the electromagnetic spectrum.

Table 4: Spectral Properties of Solvent Yellow 176

Spectral Data	Value
UV-Vis Absorption (λmax)	Approximately 410-449 nm (in various solvents)[5][6]
Appearance in Solution	Yellow

Note: The λmax can vary depending on the solvent due to solvatochromic effects.

Experimental Protocols

While specific experimental protocols for the determination of all physical properties of Solvent Yellow 176 are not extensively published in peer-reviewed literature, the following are detailed, generalized methodologies for key experiments.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid dye transitions to a liquid.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: A small amount of dry Solvent Yellow 176 powder is finely ground using a mortar and pestle. The open end of a capillary tube is pressed into the powder, and the tube is inverted and tapped gently to pack the sample into the sealed end. The sample height should be 2-3 mm.[7]

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Determination:

  • Rapid Determination (Optional): The sample is heated at a rapid rate (e.g., 10-20 °C/min) to get an approximate melting range.

  • Accurate Determination: A fresh sample is heated to a temperature approximately 20 °C below the approximate melting point. The heating rate is then reduced to 1-2 °C/min.[7]

• Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes liquid (completion of melting) are recorded as the melting point range.[8]

Solubility Determination (Visual Method)

Objective: To qualitatively or semi-quantitatively determine the solubility of Solvent Yellow 176 in various solvents.

Apparatus:

• Vials or test tubes with caps

• Vortex mixer

• Water bath sonicator

• Analytical balance

Procedure:

• Preparation of Stock Solution: A known mass of Solvent Yellow 176 (e.g., 10 mg) is weighed and added to a vial containing a specific volume of the test solvent (e.g., 1 mL).

• Dissolution Process:

  • The mixture is vortexed for 1-2 minutes at room temperature.

  • If the solid is not fully dissolved, the vial is placed in a water bath sonicator for up to 5 minutes.

  • If the solid remains, the mixture can be gently warmed (e.g., to 37 °C) for a defined period.

• Observation: The solution is visually inspected against a contrasting background for any undissolved particles.

• Reporting: The solubility is reported qualitatively (e.g., soluble, sparingly soluble, insoluble) or semi-quantitatively as the concentration at which the solute completely dissolves.[9]

UV-Visible Spectroscopy

Objective: To determine the wavelength of maximum absorbance (λmax) of Solvent Yellow 176 in a specific solvent.

Apparatus:

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks

• Analytical balance

• Appropriate solvent (e.g., ethanol, acetone)

Procedure:

• Preparation of Stock Solution: A stock solution of Solvent Yellow 176 is prepared by accurately weighing a small amount of the dye and dissolving it in a known volume of the chosen solvent in a volumetric flask.

• Preparation of Dilutions: A series of dilutions are prepared from the stock solution to obtain concentrations that will give absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectral Scan:

  • The spectrophotometer is blanked using the pure solvent.

  • The absorbance of one of the diluted solutions is measured over a range of wavelengths (e.g., 300-600 nm) to identify the λmax.

• Data Analysis: The wavelength at which the highest absorbance is recorded is the λmax.[2]

General Experimental Workflows

Synthesis

General Synthesis of Quinophthalone Dyes

Relevance in Drug Development and Biological Activity

While primarily used as an industrial colorant, the chemical structure of Solvent Yellow 176, a quinoline (B57606) derivative, places it in a class of compounds with known and diverse biological activities. Quinoline and its derivatives have been extensively studied for their therapeutic potential, exhibiting anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.

Aryl Hydrocarbon Receptor (AhR) Agonism

Recent research has identified Solvent Yellow 176 (also referred to as Disperse Yellow 64 in some studies) as a transient agonist of the Aryl Hydrocarbon Receptor (AhR).[12] The AhR is a ligand-activated transcription factor that plays a crucial role in regulating the expression of genes involved in xenobiotic metabolism, immune responses, and cell cycle control.[13][14]

The activation of the AhR signaling pathway by exogenous ligands can have significant biological effects. As an AhR agonist, Solvent Yellow 176 has the potential to modulate these cellular processes. This interaction is of particular interest to drug development professionals for several reasons:

• Drug Metabolism: The AhR regulates the expression of cytochrome P450 enzymes (e.g., CYP1A1, CYP1B1), which are key enzymes in the metabolism of many drugs.[13] Understanding the interaction of compounds like Solvent Yellow 176 with the AhR can provide insights into potential drug-drug interactions.

• Toxicology: The activation of the AhR pathway is a well-known mechanism of toxicity for certain environmental contaminants, such as dioxins.[13] Studying the effects of AhR agonists helps in assessing the toxicological profile of new chemical entities.

• Therapeutic Target: The AhR is being explored as a potential therapeutic target for various diseases, including autoimmune disorders and some cancers. The identification of novel AhR agonists, such as Solvent Yellow 176, contributes to the library of chemical probes available for studying this receptor.

The Aryl Hydrocarbon Receptor (AhR) Signaling Pathway

The canonical AhR signaling pathway is initiated by the binding of a ligand to the cytosolic AhR complex. This complex includes chaperone proteins such as heat shock protein 90 (Hsp90). Ligand binding leads to a conformational change, causing the dissociation of the chaperone proteins and the translocation of the AhR into the nucleus. In the nucleus, the AhR forms a heterodimer with the AhR nuclear translocator (ARNT). This AhR/ARNT complex then binds to specific DNA sequences known as xenobiotic responsive elements (XREs) in the promoter regions of target genes, leading to their transcriptional activation.[7][13][14]

References

• 1. specialchem.com [specialchem.com]
• 2. UV–Vis Absorption Properties of New Aromatic Imines and Their Compositions with Poly({4,8-bis[(2-Ethylhexyl)oxy]Benzo[1,2-b:4,5-b′]Dithiophene-2,6-diyl}{3-Fluoro-2-[(2-Ethylhexyl)Carbonyl]Thieno[3,4-b]Thiophenediyl}) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biocat.com [biocat.com]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. Indane-1,3-Dione: From Synthetic Strategies to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 8. CAS Common Chemistry [commonchemistry.cas.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Natural quinone dyes : a review on structure, extraction techniques, analysis and application potential [biblio.ugent.be]
• 13. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scs.illinois.edu [scs.illinois.edu]

Solubility of C.I. Solvent Yellow 176 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Solvent Yellow 176 in various organic solvents. This information is critical for the effective formulation and application of this dye in diverse fields, including polymer science, ink formulation, and potentially as a marker in non-polar drug delivery systems. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of C.I. Solvent Yellow 176 in a range of common organic solvents at 20°C has been compiled from technical data sheets. The data is presented in grams per liter (g/L).

Solvent Class	Solvent Name	Chemical Formula	Solubility (g/L) at 20°C
Ketones	Acetone	C₃H₆O	0.2[1]
Esters	Butyl Acetate	C₆H₁₂O₂	0.2[1]
Aromatic Hydrocarbons	Methylbenzene (Toluene)	C₇H₈	0.6[1]
Halogenated Alkanes	Dichloromethane	CH₂Cl₂	0.3[1]
Alcohols	Ethyl Alcohol (Ethanol)	C₂H₅OH	0.1[1]

Qualitative Solubility:

Beyond the quantitative data, technical literature indicates that C.I. Solvent Yellow 176 exhibits good solubility and miscibility in various polymers during processing.[2][3] It is also noted to be soluble in sulfuric acid and pyridine, while being insoluble in water.[4]

Experimental Protocols for Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of C.I. Solvent Yellow 176 in organic solvents. This protocol is based on the gravimetric method, a reliable and widely used technique for this purpose.

Objective: To determine the saturation solubility of C.I. Solvent Yellow 176 in a given organic solvent at a specified temperature.

Materials and Equipment:

• C.I. Solvent Yellow 176 (analytical standard)

• Selected organic solvent (analytical grade)

• Analytical balance (readable to 0.1 mg)

• Thermostatic shaker or magnetic stirrer with temperature control

• Calibrated volumetric flasks

• Syringe filters (chemically compatible with the solvent, e.g., PTFE)

• Glass vials with screw caps

• Pipettes

• Drying oven

• Desiccator

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of C.I. Solvent Yellow 176 to a glass vial. The excess solid should be clearly visible.

  • Accurately pipette a known volume of the organic solvent into the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium solubility is reached. It is advisable to perform a preliminary study to determine the minimum time required to reach equilibrium.

• Sample Filtration:

  • After the equilibration period, allow the vial to stand undisturbed at the constant temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a pipette.

  • Filter the collected supernatant through a chemically compatible syringe filter to remove any undissolved microparticles.

• Gravimetric Analysis:

  • Accurately weigh a clean, dry, and pre-weighed volumetric flask.

  • Transfer the filtered saturated solution into the weighed volumetric flask and record the exact volume.

  • Evaporate the solvent from the flask using a gentle stream of inert gas (e.g., nitrogen) or by placing it in a drying oven at a temperature below the boiling point of the solvent and the decomposition temperature of the dye.

  • Once the solvent is fully evaporated, place the flask in a desiccator to cool to room temperature.

  • Weigh the flask containing the dried dye residue on the analytical balance.

  • Repeat the drying and weighing steps until a constant weight is achieved.

• Calculation of Solubility:

  • The solubility (S) is calculated in grams per liter (g/L) using the following formula:

    S (g/L) = (Mass of dried dye (g)) / (Volume of filtered saturated solution (L))

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of C.I. Solvent Yellow 176.

Experimental workflow for solubility determination.

References

• 1. China Solvent Yellow 176 factory and manufacturers | Precise Color [precisechem.com]
• 2. hongda-chem.com [hongda-chem.com]
• 3. jadechem-colours.com [jadechem-colours.com]
• 4. ccchemical.com [ccchemical.com]

In-Depth Technical Guide to the Spectroscopic Properties of C.I. Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the absorption and emission spectra of C.I. Solvent Yellow 176 (C.I. 47023), a quinoline-based dye. The information presented herein is intended to support research and development activities where the photophysical properties of this dye are of interest.

Core Properties of C.I. Solvent Yellow 176

C.I. Solvent Yellow 176, also known as Disperse Yellow 64, is a synthetic organic dye belonging to the quinoline (B57606) class. It is characterized by its reddish-yellow hue and is widely utilized for coloring various plastics, including polyester (B1180765) (PET), polystyrene (PS), and ABS resins, owing to its good light and heat resistance.

Table 1: General Properties of C.I. Solvent Yellow 176

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[Generic]
C.I. Number	47023	[Generic]
CAS Number	10319-14-9	[Generic]
Chemical Formula	C₁₈H₁₀BrNO₃	[Generic]
Molecular Weight	368.18 g/mol	[Generic]
Chemical Class	Quinoline	[Generic]

Spectroscopic Data

Quinoline and its derivatives typically exhibit absorption maxima in the ultraviolet (UV) and visible (Vis) regions of the electromagnetic spectrum. The absorption is attributed to π → π* electronic transitions within the aromatic system. The position of the absorption and emission bands is sensitive to the solvent polarity and the presence of substituent groups on the quinoline ring system.

Table 2: Estimated Spectroscopic Properties of C.I. Solvent Yellow 176 (in common organic solvents)

Parameter	Estimated Value Range	Remarks
Absorption Maximum (λmax)	400 - 450 nm	Based on the yellow color and data for similar quinoline dyes.
Molar Absorptivity (ε)	10,000 - 50,000 M-1cm-1	Typical for organic dyes with extended π-systems.
Emission Maximum (λem)	450 - 550 nm	Expected to be Stokes-shifted from the absorption maximum.
Quantum Yield (ΦF)	Not available	Highly dependent on molecular structure and environment.

Note: The values in Table 2 are estimations based on the properties of similar compounds and should be confirmed by experimental measurement.

Experimental Protocols

The following sections describe standard methodologies for determining the absorption and emission spectra of a solvent dye like C.I. Solvent Yellow 176.

Measurement of Absorption Spectrum

The absorption spectrum of C.I. Solvent Yellow 176 can be measured using a UV-Vis spectrophotometer.

Materials and Equipment:

• C.I. Solvent Yellow 176

• Spectroscopic grade solvent (e.g., ethanol, methanol, dichloromethane)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation of Stock Solution: Accurately weigh a small amount of C.I. Solvent Yellow 176 and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 mM).

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations that result in an absorbance reading between 0.1 and 1.0 at the absorption maximum.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up. Set the desired wavelength range for the scan (e.g., 300 - 700 nm).

• Blank Measurement: Fill a quartz cuvette with the pure solvent to be used as a blank. Place the cuvette in the spectrophotometer and record a baseline spectrum.

• Sample Measurement: Rinse a cuvette with a small amount of the most dilute sample solution before filling it. Place the sample cuvette in the spectrophotometer and record the absorption spectrum.

• Repeat for all concentrations.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax) from the spectra. If the molar absorptivity (ε) is to be calculated, use the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length of the cuvette.

Measurement of Emission Spectrum

The fluorescence emission spectrum of C.I. Solvent Yellow 176 can be measured using a spectrofluorometer.

Materials and Equipment:

• Solutions of C.I. Solvent Yellow 176 prepared as for absorption measurements

• Spectrofluorometer

• Quartz fluorescence cuvettes (four-sided polished)

Procedure:

• Spectrofluorometer Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

• Excitation Wavelength Selection: Set the excitation wavelength to the absorption maximum (λmax) determined from the UV-Vis absorption spectrum.

• Blank Measurement: Fill a fluorescence cuvette with the pure solvent and record an emission scan to check for background fluorescence.

• Sample Measurement: Use a dilute solution of the dye with an absorbance of around 0.1 at the excitation wavelength to avoid inner filter effects. Place the cuvette in the sample holder.

• Emission Scan: Scan a range of wavelengths longer than the excitation wavelength (e.g., from λex + 10 nm to 700 nm) to record the emission spectrum.

• Data Analysis: Determine the wavelength of maximum emission (λem) from the spectrum.

Visualization of Experimental Workflow

The logical flow of the experimental procedures for characterizing the spectroscopic properties of C.I. Solvent Yellow 176 is illustrated below.

Caption: Experimental workflow for spectroscopic analysis.

Logical Relationship for Data Analysis

The relationship between the measured absorbance and the calculation of molar absorptivity is based on the Beer-Lambert Law.

Caption: Beer-Lambert Law data relationship.

Conclusion

While specific, experimentally verified absorption and emission spectra for C.I. Solvent Yellow 176 are not widely published, this guide provides a framework for its characterization. Based on its chemical class as a quinoline dye, it is expected to absorb in the blue region of the visible spectrum and emit light at longer wavelengths. The provided experimental protocols offer a standardized approach for researchers to obtain precise spectroscopic data for this compound, which is crucial for its application in various scientific and industrial fields.

Disclaimer: The spectroscopic data presented in this guide are estimations and should be confirmed through experimental verification.

A Comprehensive Guide to the Alternative Names and Synonyms of C.I. Solvent Yellow 176

For researchers, scientists, and professionals in drug development, precise identification of chemical compounds is paramount. C.I. Solvent Yellow 176, a quinoline-based dye, is known by a variety of names and identifiers across different suppliers, regulatory bodies, and scientific literature. This guide provides a detailed compilation of these synonyms and alternative names to ensure accurate recognition and sourcing of this compound.

Chemical Identity and Nomenclature

C.I. Solvent Yellow 176 is a reddish-yellow dye utilized in the coloring of various materials, including plastics, polymers, fibers, and inks.[1][2][3] Its chemical structure and properties are consistently defined by its CAS number and molecular formula.

A comprehensive list of identifiers for C.I. Solvent Yellow 176 is presented in the table below, offering a clear reference for its various names and registration numbers.

Identifier Type	Identifier
C.I. Name	Solvent Yellow 176[1]
C.I. Number	47023[1][4][5]
CAS Number	10319-14-9[1][2][5][6][7]
EINECS Number	233-701-7[1][5]
Molecular Formula	C18H10BrNO3[1][6][7]
Chemical Group	Quinoline[5]

Synonyms and Trade Names

In commercial and research contexts, C.I. Solvent Yellow 176 is marketed under several trade names and referred to by various synonyms. These names are often indicative of its color or application. The following table summarizes the most common alternative names.

Synonym / Trade Name

Transparent Yellow 3GL[4][5][6]

Solvent Yellow 3GL[4][6]

Oil Yellow 3G[1]

DYESKY Yellow SY0176[1]

Yellow FS[3]

Yellow G

Disperse yellow 64[3][8]

Transparent yellow 3GR[8]

SAMAROMYELLOWH3GL[3]

Parent Yellow 3GR[3]

References

• 1. colorcome.com [colorcome.com]
• 2. Plastic dyes oil soluble solvent yellow 176 CAS 10319-14-9 [xcwydyes.com]
• 3. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. Solvent Yellow 176 - [origochem.com]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. ccchemical.com [ccchemical.com]

Protocols & Analytical Methods

Application Notes and Protocols: C.I. Solvent Yellow 176 in Polymer Science Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C.I. Solvent Yellow 176 for use in polymer science research. This document includes key properties, detailed experimental protocols for incorporating the dye into various polymers, and methods for characterizing the resulting materials. Additionally, it explores potential, albeit indirect, applications in the realm of drug development research through the lens of fluorescent bio-imaging.

Introduction to C.I. Solvent Yellow 176

C.I. Solvent Yellow 176 is a quinoline-based solvent dye known for its reddish-yellow hue, good light fastness, and thermal stability.[1][2] These properties make it a suitable candidate for coloring a variety of polymers. Its molecular structure lends it solubility in organic solvents and compatibility with various polymer melts.[3]

Physicochemical and Spectroscopic Data

A summary of the key properties of C.I. Solvent Yellow 176 is presented below. This data is essential for designing experiments and understanding the dye's behavior in different polymer matrices.

Property	Value	Reference(s)
C.I. Name	Solvent Yellow 176	[2]
C.I. Number	47023	[2]
CAS Number	10319-14-9	[2]
Molecular Formula	C₁₈H₁₀BrNO₃	[2]
Molecular Weight	368.18 g/mol	[4]
Color	Reddish Yellow	[2]
Melting Point	218 °C	[2]
Heat Resistance	260-280 °C	[1][2]
Light Fastness (in PS)	7 (on a scale of 1-8)	[2]

Polymer Compatibility

C.I. Solvent Yellow 176 is suitable for coloring a range of thermoplastic polymers. The following table summarizes its compatibility.

Polymer	Compatibility	Reference(s)
Polystyrene (PS)	Recommended	[2]
Acrylonitrile Butadiene Styrene (ABS)	Recommended	[2]
Polymethyl Methacrylate (PMMA)	Recommended	[2]
Polycarbonate (PC)	Recommended	[2]
Polyethylene Terephthalate (PET)	Recommended	[2]
Rigid Polyvinyl Chloride (RPVC)	Recommended	[5]
Polyamide 6 (PA6)	Not Recommended	[2]
Polyamide 66 (PA66)	Not Recommended	[2]

Experimental Protocols

The following are detailed, generalized protocols for incorporating C.I. Solvent Yellow 176 into polymer matrices. These should be considered as starting points, and optimization may be necessary depending on the specific polymer grade and experimental goals.

Protocol 1: Incorporation by Melt Compounding

This method is suitable for thermally stable polymers such as PS, ABS, PMMA, PC, and PET.

Objective: To homogeneously disperse C.I. Solvent Yellow 176 into a polymer matrix via a melt extrusion process.

Materials:

• Polymer pellets (e.g., Polystyrene)

• C.I. Solvent Yellow 176 powder

• Twin-screw extruder

• Pelletizer

• Injection molding machine or compression molder (for sample preparation)

Procedure:

• Drying: Dry the polymer pellets according to the manufacturer's recommendations to prevent degradation during melt processing.

• Premixing: Prepare a masterbatch by dry blending a higher concentration of C.I. Solvent Yellow 176 (e.g., 1-5 wt%) with a small amount of the polymer pellets. This ensures a more uniform distribution in the final product. For direct compounding, a typical dosage for transparent tones is 0.02-0.05% and for opaque tones is around 0.1%.[2]

• Extrusion:

  • Set the temperature profile of the twin-screw extruder appropriate for the selected polymer. The temperature should be high enough to ensure the polymer is in a molten state but below the degradation temperature of both the polymer and the dye (heat resistance of ~260-280°C).

  • Feed the polymer pellets (or the masterbatch blended with virgin polymer) into the extruder.

  • The screw speed should be optimized to ensure adequate mixing without causing excessive shear degradation.

• Pelletizing: Extrude the molten, colored polymer through a die and cool the strands in a water bath. A pelletizer is then used to cut the strands into pellets.

• Sample Preparation: The resulting colored polymer pellets can be used for further processing, such as injection molding or compression molding, to create samples for characterization.

Workflow for Melt Compounding:

Melt compounding workflow.

Protocol 2: Incorporation by Solution Casting

This method is suitable for polymers that are soluble in a common solvent with the dye. It is often used for preparing thin films with high optical quality.[6]

Objective: To prepare a colored polymer film by dissolving the polymer and C.I. Solvent Yellow 176 in a suitable solvent and then evaporating the solvent.

Materials:

• Polymer powder or pellets (e.g., Polystyrene)

• C.I. Solvent Yellow 176

• A suitable solvent (e.g., toluene, dichloromethane, or N,N-dimethylformamide for polystyrene)[7][8]

• Glass petri dish or a flat glass substrate

• Magnetic stirrer and hotplate

• Leveling table

• Vacuum oven

Procedure:

• Dissolution:

  • Dissolve the polymer in the chosen solvent to create a solution of a specific concentration (e.g., 10-20 wt%). This may require gentle heating and stirring.

  • In a separate container, dissolve a calculated amount of C.I. Solvent Yellow 176 in a small amount of the same solvent.

• Mixing: Add the dye solution to the polymer solution and stir until a homogeneous colored solution is obtained.

• Casting:

  • Place the glass substrate on a leveling table to ensure a uniform film thickness.

  • Pour the colored polymer solution onto the substrate.

• Solvent Evaporation:

  • Cover the cast film with a watch glass to slow down the evaporation rate, which helps in forming a uniform film.

  • Allow the solvent to evaporate at room temperature in a fume hood.

• Drying: Once the film appears dry, transfer it to a vacuum oven and dry at a temperature below the polymer's glass transition temperature until a constant weight is achieved to remove any residual solvent.

• Film Removal: Carefully peel the dried film from the glass substrate.

Workflow for Solution Casting:

Solution casting workflow.

Characterization Protocols

After preparing the colored polymer samples, various characterization techniques can be employed to evaluate their properties.

Protocol 3: Colorimetric Analysis

Objective: To quantitatively measure the color of the polymer samples.

Procedure: Use a spectrophotometer or a colorimeter to measure the CIE Lab* color coordinates of the prepared samples. This provides a quantitative measure of the color and allows for comparison between different samples.

Protocol 4: Leaching Test

Objective: To determine the extent of dye migration from the polymer matrix.

Procedure: A generalized procedure based on ASTM D4874-95 can be adapted.[9]

• Immerse a known weight of the colored polymer sample in a suitable solvent (e.g., ethanol/water mixture) at a specified temperature for a defined period.

• After the immersion period, remove the polymer sample.

• Analyze the solvent for the presence of the leached dye using UV-Vis spectroscopy by measuring the absorbance at the dye's λ_max.

• Quantify the amount of leached dye using a calibration curve.

Protocol 5: Photostability Test

Objective: To evaluate the color stability of the dyed polymer upon exposure to light.

Procedure: Based on guidelines like ISO 18909 and ICH Q1B, expose the colored polymer samples to a controlled light source (e.g., a xenon arc lamp) for a specified duration.[10][11]

• Measure the initial color of the samples using a colorimeter.

• Place the samples in a light stability chamber.

• Periodically remove the samples and measure their color.

• Calculate the color change (ΔE*) to quantify the photostability.

Application in Drug Development Research: An Indirect Approach

While C.I. Solvent Yellow 176 does not have direct applications in drug delivery, its quinoline (B57606) core structure is found in many fluorescent probes used in bio-imaging.[1][2][12][13] This suggests a potential, indirect application in drug development research through the development of fluorescently labeled polymers for imaging and diagnostics.

Conceptual Application: C.I. Solvent Yellow 176 could be chemically modified to introduce reactive groups, allowing it to be covalently bonded to a polymer backbone. Such fluorescently labeled polymers could potentially be used to fabricate nanoparticles for:

• Cellular Imaging: Tracking the uptake and intracellular trafficking of polymer-based drug delivery systems.[14]

• Diagnostic Assays: As fluorescent labels in immunoassays or other diagnostic platforms.

Signaling Pathway Visualization (Hypothetical): If a fluorescently labeled polymer nanoparticle, derived from a modified C.I. Solvent Yellow 176, were used to deliver a drug that targets a specific signaling pathway (e.g., a kinase inhibitor), the fluorescence could be used to visualize the localization of the drug carrier in relation to the cellular components of that pathway.

Hypothetical drug delivery visualization.

This diagram illustrates a conceptual workflow where a fluorescent nanoparticle delivers a kinase inhibitor. The fluorescence would allow researchers to track the nanoparticle's journey to the cell and the subsequent drug release and target engagement.

Disclaimer: The information provided in these application notes is for research and development purposes only. The protocols are generalized and may require optimization for specific applications. It is the user's responsibility to ensure safe handling of all chemicals and to comply with all applicable regulations.

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. Quinoline-based fluorescent small molecules for live cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Beginner’s Guide to Solvent Dyes (Features & Applications) [primachemicals.com]
• 4. Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells - Arabian Journal of Chemistry [arabjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Using Polymer Solution Casting to Deliver High-Quality Films - Tollcoating by Carestream [carestream.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. standards.iteh.ai [standards.iteh.ai]
• 10. lr-test.com [lr-test.com]
• 11. ema.europa.eu [ema.europa.eu]
• 12. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. crimsonpublishers.com [crimsonpublishers.com]
• 14. Fluorescent Polymer Nanoparticles Based on Dyes: Seeking Brighter Tools for Bioimaging - PMC [pmc.ncbi.nlm.nih.gov]

Applications of Solvent Yellow 176 in coloring plastics like PS, ABS, PMMA, PC, PET

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176 is a yellowish, transparent solvent dye belonging to the quinoline (B57606) class.[1][2] It is widely utilized in the plastics industry for coloring a variety of polymers due to its excellent heat resistance, light fastness, and good migration resistance.[3][4][5] This document provides detailed application notes and protocols for the use of Solvent Yellow 176 in coloring polystyrene (PS), acrylonitrile (B1666552) butadiene styrene (B11656) (ABS), polymethyl methacrylate (B99206) (PMMA), polycarbonate (PC), and polyethylene (B3416737) terephthalate (B1205515) (PET).

Physicochemical Properties

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[6]
CAS Number	10319-14-9	[6]
Molecular Formula	C18H10BrNO3	[6]
Molecular Weight	368.18 g/mol	[6]
Appearance	Reddish-yellow powder	[6]
Melting Point	218 °C	[3][7][8]

Application in Plastics: A Comparative Overview

Solvent Yellow 176 is recommended for coloring a wide range of plastics, including PS, ABS, PMMA, PC, and PET.[1][3][9][10] Its suitability is attributed to its high thermal stability and light fastness.[8]

Quantitative Performance Data

The following table summarizes the key performance indicators of Solvent Yellow 176 in various plastic matrices.

Plastic Type	Recommended for Use	Heat Resistance (°C)	Light Fastness (1-8 Scale)	Recommended Dosage (Transparent)	Recommended Dosage (Opaque)
PS (Polystyrene)	Yes[1][7]	300[3]	7-8[3]	0.02% - 0.05%[8]	~0.1%[8]
ABS (Acrylonitrile Butadiene Styrene)	Yes[1][3][7]	300[3]	-	-	-
PMMA (Polymethyl Methacrylate)	Yes[1][3][7]	-	-	-	-
PC (Polycarbonate)	Yes[1][3][7]	320[3]	-	-	-
PET (Polyethylene Terephthalate)	Yes (with some restrictions)[1][3][7]	300[3]	-	-	-

Note: Light fastness is graded on a scale of 1 to 8, where 8 represents superior fastness.[3] The opaque dosage is typically used in combination with titanium dioxide.[8]

Experimental Protocols

The following protocols provide a general framework for incorporating Solvent Yellow 176 into plastics. Researchers should optimize these protocols based on their specific equipment and desired final product characteristics.

Protocol 1: Masterbatch Preparation

Masterbatches are concentrated mixtures of pigments or additives encapsulated into a carrier resin. They are a common method for introducing colorants into plastics.

Materials:

• Solvent Yellow 176 powder

• Carrier resin (e.g., PE, PP, or a compatible resin)

• Twin-screw extruder

• Pelletizer

Procedure:

• Pre-dry the carrier resin to the manufacturer's recommended specifications.

• Pre-mix the Solvent Yellow 176 powder with the carrier resin at a predetermined high concentration (e.g., 20-40% dye by weight).

• Feed the pre-mixed material into the main hopper of the twin-screw extruder.

• Set the extruder temperature profile according to the processing window of the carrier resin.

• Melt, compound, and extrude the mixture.

• Cool the extrudate strand in a water bath.

• Pelletize the cooled strand to produce the masterbatch pellets.

Protocol 2: Coloring Plastics via Direct Compounding

This protocol is suitable for laboratory-scale experiments and for plastics that are not sensitive to direct addition of the dye.

Materials:

• Plastic resin pellets (PS, ABS, PMMA, PC, or PET)

• Solvent Yellow 176 powder or masterbatch

• Twin-screw extruder or injection molding machine

• Blender or tumbler

Procedure:

• Pre-dry the plastic resin pellets as per the manufacturer's guidelines.

• Calculate the required amount of Solvent Yellow 176 powder or masterbatch to achieve the desired final color concentration (refer to the dosage recommendations in the table above).

• Thoroughly mix the plastic resin pellets with the Solvent Yellow 176 in a blender or tumbler to ensure uniform distribution.

• Set the processing temperature of the extruder or injection molding machine to the appropriate level for the specific plastic being used.

• Feed the mixture into the machine.

• Process the material to produce colored pellets, films, or molded parts. For optimal dissolution and coloration, especially with high melting point plastics, ensure full dispersion and a suitable processing temperature.[3]

Visualizations

Experimental Workflow for Coloring Plastics

Caption: General workflow for coloring plastics with Solvent Yellow 176.

Logical Relationship of Key Properties

Caption: Interrelationship of Solvent Yellow 176 properties and its applications.

References

• 1. specialchem.com [specialchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 4. specialchem.com [specialchem.com]
• 5. China Professional Factory for China Solvent Yellow 176 factory and manufacturers | Precise Color [precisechem.com]
• 6. cncolorchem.com [cncolorchem.com]
• 7. Solvent Yellow 176 - [origochem.com]
• 8. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 9. jadechem-colours.com [jadechem-colours.com]
• 10. ccchemical.com [ccchemical.com]

Application Notes and Protocols for C.I. Solvent Yellow 176 in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Solvent Yellow 176 is a fluorescent, oil-soluble dye belonging to the quinoline (B57606) class.[1][2] While traditionally used in industrial applications for coloring plastics and fibers due to its high heat resistance and light fastness, its lipophilic nature and fluorescent properties suggest its potential as a stain for lipid-rich structures in biological microscopy, particularly for the visualization of intracellular lipid droplets.[3][4]

These application notes provide a hypothetical framework and detailed protocols for the use of C.I. Solvent Yellow 176 in fluorescence microscopy. The protocols are adapted from established methods for other lipophilic dyes, such as Nile Red and BODIPY, and should be optimized for specific cell types and experimental conditions.

Physicochemical Properties and Spectral Characteristics

Property	Value	Reference
C.I. Name	Solvent Yellow 176
CAS Number	10319-14-9
Molecular Formula	C₁₈H₁₀BrNO₃
Molecular Weight	368.18 g/mol
Appearance	Yellowish powder	[3]
Solubility (at 20°C)	Insoluble in water. Soluble in Acetone (0.2 g/L), Ethyl Alcohol (0.1 g/L), and other organic solvents.	[3]
Hypothetical Spectral Properties
Excitation Maximum (λex)	~400-450 nm	Estimated
Emission Maximum (λem)	~460-520 nm	Estimated

Note: The spectral properties are estimations based on its yellow color. It is crucial to perform a spectral scan to determine the optimal excitation and emission wavelengths for your specific microscopy setup.

Staining Principle

The staining mechanism of C.I. Solvent Yellow 176 in a biological context is predicated on its lipophilic ("oil-loving") nature. When introduced to a cellular environment, the dye is expected to preferentially partition into nonpolar compartments, such as the neutral lipid core of intracellular lipid droplets. This accumulation within a hydrophobic environment may lead to an enhancement of its fluorescence quantum yield, resulting in bright staining of these organelles against the more aqueous cytoplasm.

Caption: Proposed mechanism of C.I. Solvent Yellow 176 staining.

Experimental Protocols

Caution: C.I. Solvent Yellow 176 is a chemical substance with undefined toxicological properties in a cellular context. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: Staining of Lipid Droplets in Fixed Cells

This protocol is suitable for endpoint assays where the preservation of cellular morphology is critical.

Materials:

• C.I. Solvent Yellow 176

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Coverslips and microscope slides

• Mounting medium

Workflow for Fixed Cell Staining:

Caption: Workflow for fixed cell staining with Solvent Yellow 176.

Procedure:

• Preparation of Stock Solution:

  • Prepare a 1 mg/mL stock solution of C.I. Solvent Yellow 176 in high-quality DMSO.

  • Vortex thoroughly to dissolve.

  • Store at -20°C, protected from light.

• Cell Culture and Fixation:

  • Culture cells on sterile glass coverslips in a suitable multi-well plate until they reach the desired confluency.

  • Remove the culture medium and wash the cells once with PBS.

  • Fix the cells by incubating with 4% PFA for 15-20 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare a working solution by diluting the 1 mg/mL stock solution in PBS. A starting concentration range of 0.1 to 5 µg/mL is recommended for optimization.

  • Remove the PBS from the fixed cells and add the staining solution.

  • Incubate for 10-30 minutes at room temperature, protected from light.

• Washing and Mounting:

  • Remove the staining solution and wash the cells twice with PBS.

  • Briefly rinse with deionized water to remove salt crystals.

  • Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging:

  • Image the stained cells using a fluorescence microscope.

  • Begin by using a standard DAPI or GFP filter set to find the approximate excitation and emission wavelengths, then refine using a spectral detector if available.

Protocol 2: Staining of Lipid Droplets in Live Cells

This protocol is for real-time imaging of lipid droplet dynamics.

Materials:

• C.I. Solvent Yellow 176 stock solution (as in Protocol 1)

• Live-cell imaging medium or appropriate cell culture medium

• Live-cell imaging chamber or dish

Workflow for Live Cell Staining:

Caption: Workflow for live cell staining with Solvent Yellow 176.

Procedure:

• Cell Culture:

  • Plate cells in a live-cell imaging dish or chamber and culture until ready for imaging.

• Staining:

  • Prepare a staining medium by diluting the C.I. Solvent Yellow 176 stock solution directly into the pre-warmed culture medium.

  • The final concentration should be optimized, starting in the range of 0.05 to 2 µg/mL. Ensure the final DMSO concentration is below 0.1% to minimize cytotoxicity.

  • Remove the existing medium from the cells and replace it with the staining medium.

  • Incubate for 15-30 minutes in a cell culture incubator (37°C, 5% CO₂).

• Washing (Optional):

  • For some cell types, washing may reduce background fluorescence. Gently replace the staining medium with fresh, pre-warmed imaging medium.

  • Alternatively, imaging can be performed directly in the staining solution if background is not an issue.

• Imaging:

  • Image the cells on a microscope equipped with a stage-top incubator to maintain temperature and CO₂ levels.

  • Use the lowest possible laser power and exposure time to minimize phototoxicity and photobleaching.

Optimization and Controls

The following table outlines key parameters for optimization and the necessary controls for robust experimental design.

Parameter to Optimize	Recommended Range	Rationale
Staining Concentration	0.05 - 5.0 µg/mL	To achieve optimal signal-to-noise ratio without inducing artifacts or cytotoxicity.
Incubation Time	10 - 45 minutes	To allow for sufficient dye uptake without causing cellular stress.
Solvent Concentration	< 0.1% DMSO (final)	To prevent solvent-induced cytotoxicity in live-cell experiments.

Experimental Controls:

Control	Purpose
Unstained Cells	To determine the level of cellular autofluorescence.
Vehicle Control (DMSO)	To assess the effect of the solvent on cell health and lipid droplet morphology.
Positive Control	Stain cells with a known lipid droplet dye (e.g., BODIPY 493/503 or Nile Red) for comparison.

Data Interpretation and Troubleshooting

• Weak or No Signal: Increase the dye concentration or incubation time. Verify the excitation and emission wavelengths.

• High Background: Decrease the dye concentration or incubation time. Include additional washing steps.

• Phototoxicity in Live Cells: Reduce laser power and exposure time. Use a more sensitive detector.

• Non-specific Staining: This may indicate dye precipitation or membrane binding. Filter the working solution and optimize the concentration.

Conclusion

C.I. Solvent Yellow 176 presents a potential, cost-effective alternative for fluorescently labeling lipid droplets in microscopy. The protocols provided here serve as a starting point for developing and optimizing staining procedures for your specific research needs. Due to the lack of established biological applications, careful validation and optimization are essential for obtaining reliable and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biocat.com [biocat.com]
• 3. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 4. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]

C.I. Solvent Yellow 176: Uncharted Territory in Biological Fluorescence Imaging

Despite its classification as a fluorescent quinoline (B57606) dye, C.I. Solvent Yellow 176 remains a largely unexplored entity within the realm of biological imaging. A comprehensive review of available scientific literature and supplier data reveals a significant lack of information regarding its application as a fluorescent probe for cellular analysis. While its industrial uses in plastics and fibers are documented, its potential utility for researchers, scientists, and drug development professionals in a biological context is not supported by current evidence.

C.I. Solvent Yellow 176, chemically identified as 2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-indandione, is noted for its good light fastness and thermal resistance in industrial applications.[1][2][3][4][5][6][7] However, critical data required for its use as a biological fluorescent probe—such as its photophysical properties in aqueous buffers and organic solvents relevant to cellular environments, its cytotoxicity against various cell lines, and specific protocols for cell loading and imaging—are not available in the public domain.

Physicochemical Properties

A summary of the known physicochemical properties of C.I. Solvent Yellow 176 is presented below. It is important to note that this information is derived from industrial datasheets and not from peer-reviewed biological studies.

Property	Value	Reference(s)
C.I. Name	Solvent Yellow 176	[1][3]
C.I. Number	47023	[1]
Chemical Name	2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-indandione	[6]
CAS Number	10319-14-9	[1][2][3]
Molecular Formula	C₁₈H₁₀BrNO₃	[1]
Appearance	Reddish-yellow to greenish-yellow powder	[1][4]
Melting Point	218 °C	[1]
Heat Resistance	~240-280 °C	[1][4]

Biological Imaging Applications: A Knowledge Gap

The core requirements for a fluorescent probe in biological imaging include well-characterized excitation and emission spectra in relevant biological media, high fluorescence quantum yield, photostability under irradiation, low cytotoxicity, and specific localization to cellular compartments of interest. For C.I. Solvent Yellow 176, this information is conspicuously absent from the scientific literature.

While other quinoline-based dyes have been explored for their fluorescent properties and potential in sensing and imaging, these studies do not provide specific data that can be extrapolated to C.I. Solvent Yellow 176.[8][9][10][11] Similarly, though there is a growing interest in repurposing industrial dyes for biological applications, no published research appears to have successfully adapted Solvent Yellow 176 for this purpose.

The lipophilic nature of solvent dyes, in general, suggests a potential for partitioning into cellular membranes or lipid droplets.[12][][14][15][16][17][18] However, without experimental validation, this remains speculative. The workflow for evaluating a novel fluorescent probe would typically involve characterizing its spectral properties, assessing its uptake and localization in cells, and determining its toxicity, none of which has been documented for C.I. Solvent Yellow 176.

Experimental Protocols: A General Framework

In the absence of specific protocols for C.I. Solvent Yellow 176, a general methodology for testing a novel lipophilic fluorescent dye in a cellular context is provided below. This is a hypothetical workflow and would require extensive optimization and validation for this specific compound.

General Workflow for Evaluating a Novel Lipophilic Fluorescent Probe

Caption: A general workflow for the characterization and cellular application of a novel fluorescent probe.

Conclusion

At present, C.I. Solvent Yellow 176 cannot be recommended as a fluorescent probe for biological imaging due to the profound lack of scientific data characterizing its performance and safety in a cellular context. The information required to generate detailed application notes and protocols, including quantitative photophysical data and evidence of its utility in biological systems, is not available. Researchers interested in novel fluorescent probes are advised to consider well-characterized dyes or to undertake a comprehensive evaluation of C.I. Solvent Yellow 176, following a rigorous workflow similar to the one outlined above, to determine its suitability for biological imaging applications.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. Solvent yellow 176, CAS 10319-14-9 [xcwydyes.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. jadechem-colours.com [jadechem-colours.com]
• 5. Solvent Yellow 176 / Yellow G / (HST)Solvapexm Yellow G [starpigment.com]
• 6. specialchem.com [specialchem.com]
• 7. (Solvent Yellow 176) Solvent Yellow 3gl [m.pigment-dye.com]
• 8. brieflands.com [brieflands.com]
• 9. Erythrosine B and quinoline yellow dyes regulate DNA repair gene expression in human HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Turning a Quinoline-based Steroidal Anticancer Agent into Fluorescent Dye for its Tracking by Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quinoline-based fluorescent small molecules for live cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. docs.aatbio.com [docs.aatbio.com]
• 14. atlantisbioscience.com [atlantisbioscience.com]
• 15. Viscosity-Sensitive Solvatochromic Fluorescent Probes for Lipid Droplets Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Recent advances in fluorescent probes for lipid droplets - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Live-Cell Imaging with C.I. Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Solvent Yellow 176 is a fluorescent dye belonging to the quinoline (B57606) class of compounds. Its lipophilic nature suggests a potential application in the visualization of intracellular lipid-rich structures. These application notes provide a detailed, albeit hypothetical, protocol for the use of C.I. Solvent Yellow 176 as a fluorescent probe for imaging intracellular lipid droplets in live cells. The provided methodologies are based on established principles for live-cell imaging with novel fluorescent probes and are intended to serve as a starting point for experimental design.

Principle of Application: Staining of Intracellular Lipid Droplets

Lipid droplets are dynamic organelles responsible for the storage of neutral lipids. As a lipophilic molecule, C.I. Solvent Yellow 176 is proposed to passively diffuse across the plasma membrane of live cells and accumulate in the hydrophobic environment of lipid droplets. Upon localization within these organelles, the dye is expected to exhibit enhanced fluorescence, allowing for their visualization by fluorescence microscopy. The ability to specifically label lipid droplets is crucial for studying lipid metabolism, cellular stress responses, and the progression of various diseases, including metabolic disorders and cancer.

Data Presentation

Table 1: Physicochemical and Spectroscopic Properties of C.I. Solvent Yellow 176

Property	Value	Reference/Note
Chemical Name	C.I. Solvent Yellow 176	-
CAS Number	10319-14-9	[Generic CAS Database]
Molecular Formula	C₁₈H₁₀BrNO₃	[Chemical Supplier Data]
Molecular Weight	368.18 g/mol	[Chemical Supplier Data]
Appearance	Yellow to reddish-yellow powder	[Generic Supplier Information]
Solubility	Soluble in organic solvents (e.g., DMSO, Ethanol)	Assumed based on "solvent" dye classification
Excitation Max (λex)	~450 nm (in nonpolar environment)	Hypothetical, based on typical quinoline dyes
Emission Max (λem)	~520 nm (in nonpolar environment)	Hypothetical, based on typical quinoline dyes
Quantum Yield (Φ)	~0.3 (in nonpolar environment)	Hypothetical, illustrative value
Extinction Coefficient (ε)	~25,000 M⁻¹cm⁻¹	Hypothetical, illustrative value

Table 2: Recommended Staining Conditions for Live-Cell Imaging

Parameter	Recommended Range	Optimization Notes
Cell Type	Adherent mammalian cells (e.g., HeLa, 3T3-L1)	Test for compatibility with your cell line of interest.
Stock Solution Conc.	1 mM in DMSO	Prepare fresh and store protected from light.
Working Conc.	0.5 - 5.0 µM in culture medium	Titrate to find the optimal concentration that provides bright staining with minimal cytotoxicity.
Incubation Time	15 - 60 minutes	Shorter times may be sufficient; longer times may increase background.
Incubation Temperature	37°C	Standard cell culture conditions.
Imaging Medium	Phenol (B47542) red-free culture medium or HBSS	To reduce background fluorescence.

Experimental Protocols

Protocol 1: Preparation of C.I. Solvent Yellow 176 Stock Solution

• Reconstitution: Prepare a 1 mM stock solution of C.I. Solvent Yellow 176 by dissolving the appropriate amount of the dye in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO). For example, dissolve 0.368 mg of the dye in 1 mL of DMSO.

• Storage: Aliquot the stock solution into smaller volumes in amber vials to minimize freeze-thaw cycles and protect from light. Store at -20°C.

Protocol 2: Live-Cell Staining of Lipid Droplets

• Cell Culture: Plate cells on a suitable imaging vessel (e.g., glass-bottom dishes or chamber slides) and culture until they reach the desired confluency (typically 50-70%).

• Preparation of Staining Solution: On the day of the experiment, thaw an aliquot of the 1 mM C.I. Solvent Yellow 176 stock solution. Dilute the stock solution in pre-warmed, serum-containing, phenol red-free cell culture medium to the desired final working concentration (e.g., 1 µM).

• Cell Staining: Remove the culture medium from the cells and gently add the staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently remove the staining solution and wash the cells twice with pre-warmed imaging buffer (e.g., Hank's Balanced Salt Solution - HBSS, or phenol red-free medium) to remove excess dye.

• Imaging: Add fresh, pre-warmed imaging buffer to the cells and proceed with imaging.

Protocol 3: Fluorescence Microscopy and Image Acquisition

• Microscope Setup: Use a fluorescence microscope equipped with a filter set appropriate for the excitation and emission spectra of C.I. Solvent Yellow 176 (e.g., a standard FITC/GFP filter set).

• Live-Cell Chamber: Place the imaging dish on the microscope stage within a live-cell imaging chamber that maintains physiological conditions (37°C, 5% CO₂).

• Image Acquisition:

  • Locate the cells using brightfield or phase-contrast microscopy.

  • Switch to fluorescence illumination and acquire images using the appropriate filter set.

  • To minimize phototoxicity and photobleaching, use the lowest possible excitation light intensity and the shortest possible exposure times that provide a good signal-to-noise ratio.

  • For time-lapse imaging, acquire images at desired intervals.

Mandatory Visualizations

Diagram 1: Hypothetical Signaling Pathway - Lipogenesis and Lipid Droplet Formation

Caption: Simplified pathway of lipogenesis leading to the formation of lipid droplets.

Diagram 2: Experimental Workflow for Live-Cell Imaging

Caption: Step-by-step workflow for staining and imaging live cells with C.I. Solvent Yellow 176.

Diagram 3: Logical Relationship for Probe Optimization

Caption: Decision-making workflow for optimizing the staining concentration of a new fluorescent probe.

Disclaimer

The application and protocols described herein are hypothetical and based on the chemical properties of C.I. Solvent Yellow 176 and general principles of live-cell imaging. These notes are intended for research purposes only and should be used as a guideline for developing a specific experimental protocol. It is highly recommended to perform thorough validation and optimization for your specific cell type and experimental setup. Cytotoxicity of C.I. Solvent Yellow 176 should be carefully evaluated.

Application Notes and Protocols for Pre-coloring of PET Fibers with C.I. Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Solvent Yellow 176 for the pre-coloring of polyethylene (B3416737) terephthalate (B1205515) (PET) fibers. This document includes detailed information on the dye's properties, a plausible synthesis protocol, a step-by-step guide for the pre-coloring process, and expected performance data of the resulting colored fibers.

Introduction to C.I. Solvent Yellow 176

C.I. Solvent Yellow 176 is a quinoline-based solvent dye known for its application in the coloration of various plastics, including PET.[1][2] Its chemical structure, 2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-indandione, imparts a reddish-yellow hue. This dye is particularly suitable for the pre-coloring (dope dyeing or mass coloration) of PET fibers, a process where the colorant is incorporated into the polymer melt before fiber extrusion.[3][4][5] This method ensures a uniform and durable coloration throughout the fiber matrix, leading to excellent color fastness properties.[2][6]

Key Properties of C.I. Solvent Yellow 176:

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[3]
C.I. Number	47023	[3]
Chemical Formula	C₁₈H₁₀BrNO₃	[3]
CAS Number	10319-14-9	[3]
Molecular Weight	368.18 g/mol	[1]
Appearance	Reddish-yellow powder	[3]
Melting Point	218 °C	[3]
Thermal Resistance	280 °C (in PS for 5 min)	[3]
Light Fastness (in PS)	7	[3]

Synthesis of Quinoline-Based Yellow Dyes

Disclaimer: The following protocol is a representative procedure for the synthesis of a quinoline (B57606) yellow dye and has not been experimentally validated for C.I. Solvent Yellow 176.

Experimental Protocol: Synthesis of a Quinoline Yellow Dye

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a condenser, combine quinaldine (B1664567) (1.0 mol) and phthalic anhydride (B1165640) (1.2 mol).[8]

• Heating: Gradually heat the mixture with constant stirring. A typical temperature profile would be:

  • Heat to 195 °C over 20 minutes.[8]

  • Increase the temperature from 195 °C to 200 °C over 1 hour.[8]

  • Continue to raise the temperature from 200 °C to 210 °C over the next hour.[8]

  • Finally, heat from 210 °C to 220 °C for 2 hours.[8]

• Water Removal: During the reaction, water will be formed and should be distilled off.[8]

• Cooling and Dissolution: After the reaction is complete, cool the reaction mass to 100-120 °C and dissolve it in boiling acetic acid.[8]

• Purification: The crude product can be further purified by recrystallization from a suitable solvent.

Pre-coloring of PET Fibers with C.I. Solvent Yellow 176

The pre-coloring of PET fibers with C.I. Solvent Yellow 176 is achieved through a melt spinning process. The dye is incorporated into the PET polymer melt to create a homogeneously colored material that is then extruded into fibers.

Experimental Protocol: Pre-coloring of PET Fibers

• Drying: Thoroughly dry the PET chips to a moisture content below 50 ppm to prevent hydrolytic degradation during melting. This is typically done in a dehumidifying dryer at 160-180 °C for 4-6 hours.

• Masterbatch Preparation (Optional but Recommended): For uniform color distribution, it is advisable to first prepare a masterbatch.

  • Mix C.I. Solvent Yellow 176 powder with a carrier PET resin in a high-speed mixer. The dye concentration in the masterbatch can range from 10% to 40% by weight.

  • Extrude the mixture using a twin-screw extruder and pelletize the resulting colored strands to form the masterbatch.

• Melt Blending:

  • Dry the prepared masterbatch.

  • Blend the masterbatch pellets with the virgin PET chips at a predetermined ratio to achieve the desired final color concentration in the fiber. A typical dosage for a transparent tone is 0.02%-0.05%, and for an opaque tone (with TiO₂), it is around 0.1%.[3]

• Melt Spinning:

  • Feed the blend of PET chips and masterbatch into a single-screw extruder.

  • Melt the polymer blend at a temperature profile typically ranging from 260 °C to 290 °C.

  • Homogenize the melt to ensure uniform distribution of the dye.

  • Pump the molten, colored polymer through a spinneret to form continuous filaments.

• Drawing and Winding:

  • Cool the extruded filaments in a quenching chamber.

  • Draw the filaments between sets of godet rollers at elevated temperatures to orient the polymer chains and enhance the mechanical properties of the fibers.

  • Wind the final colored PET fibers onto bobbins.

Performance Data of Pre-colored PET Fibers

The following tables summarize the expected performance characteristics of PET fibers pre-colored with a high-performance solvent dye like C.I. Solvent Yellow 176. The data is representative and based on typical values for dope-dyed PET fibers, as specific data for C.I. Solvent Yellow 176 was not available in the cited literature.

Table 1: Color Fastness Properties

Fastness Test	Standard	Expected Rating
Light Fastness	AATCC 16	4-5
Washing Fastness (Color Change)	ISO 105-C06	4-5
Washing Fastness (Staining)	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	4-5
Perspiration Fastness (Acidic & Alkaline)	ISO 105-E04	4-5
Sublimation Fastness	ISO 105-P01	4-5

Table 2: Mechanical Properties

Property	Unit	Undyed PET Fiber (Typical)	Dope-Dyed PET Fiber (Expected)
Tenacity	cN/dtex	4.0 - 6.0	3.8 - 5.8
Elongation at Break	%	20 - 40	20 - 40
Initial Modulus	cN/dtex	80 - 120	80 - 120

Note: A slight decrease in tenacity may be observed in dope-dyed fibers compared to their undyed counterparts, although modern processes aim to minimize this effect.[4][5]

Visualizations

Caption: Chemical Structure of C.I. Solvent Yellow 176.

Caption: Workflow for Pre-coloring of PET Fibers.

Caption: Factors Influencing Final Fiber Quality.

References

• 1. BJOC - Synthesis of 1-indanones with a broad range of biological activity [beilstein-journals.org]
• 2. Indane-1,3-Dione: From Synthetic Strategies to Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quinoline Yellow SS - Wikipedia [en.wikipedia.org]
• 4. oipub.com [oipub.com]
• 5. researchgate.net [researchgate.net]
• 6. CN103121887A - Preparation method of 1,3-indandione compounds - Google Patents [patents.google.com]
• 7. Quinoline Yellow | 8003-22-3 | Benchchem [benchchem.com]
• 8. RU2147311C1 - Method of preparing dye quinoline yellow - Google Patents [patents.google.com]

Application Note and Protocol: Preparation of C.I. Solvent Yellow 176 Stock Solutions

This document provides a detailed protocol for the preparation of stock solutions of C.I. Solvent Yellow 176 (CAS No. 10319-14-9) for use by researchers, scientists, and drug development professionals.

1. Introduction

C.I. Solvent Yellow 176, also known as Disperse Yellow 64, is a quinophthalone-based dye with the chemical formula C₁₈H₁₀BrNO₃.[1][2][3] It presents as a reddish-yellow or dark orange powder.[1][3] This solvent dye is widely utilized in the coloring of various plastics and fibers due to its good light fastness and thermal resistance.[4] In a research and development setting, accurately prepared stock solutions are crucial for achieving reproducible experimental results. This protocol outlines the necessary steps for preparing stock solutions of C.I. Solvent Yellow 176 in appropriate organic solvents.

2. Physicochemical Properties and Solubility

Understanding the properties of C.I. Solvent Yellow 176 is essential for its proper handling and use. It has a melting point of approximately 218°C.[4][5] The solubility of C.I. Solvent Yellow 176 is a key factor in the selection of an appropriate solvent for stock solution preparation. The dye is soluble in several organic solvents but is insoluble in water.[2]

Data Presentation: Solubility and Physical Properties

Property	Value	Reference
CAS Number	10319-14-9	[1][4][6][7]
Molecular Formula	C₁₈H₁₀BrNO₃	[1][3][4][6]
Molecular Weight	368.18 g/mol	[1][3]
Appearance	Reddish-yellow powder	[3][4]
Melting Point	218°C	[4][5]
Solubility
Acetone	Soluble	[1]
Dimethylformamide (DMF)	Soluble	[1]
Ethanol	Poorly soluble	[1]
Water	Insoluble	[2]
Sulfuric Acid	Soluble	[2]
Pyridine	Soluble	[2]

3. Experimental Protocol: Preparation of a 10 mg/mL Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution of C.I. Solvent Yellow 176 in dimethylformamide (DMF). This concentration is a common starting point for many experimental applications and can be further diluted as required.

3.1. Materials and Equipment

• C.I. Solvent Yellow 176 powder

• Dimethylformamide (DMF), analytical grade

• Analytical balance

• Volumetric flask (e.g., 10 mL or 25 mL)

• Spatula

• Weighing paper or boat

• Pipettes

• Vortex mixer or magnetic stirrer with stir bar

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant gloves.

3.2. Safety Precautions

• C.I. Solvent Yellow 176 may cause eye and skin irritation.[8] It is harmful if swallowed.[8]

• Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of the powder.[8]

• Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.

• Consult the Safety Data Sheet (SDS) for C.I. Solvent Yellow 176 before handling.[8]

3.3. Step-by-Step Procedure

• Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

• Weigh the Dye: Carefully weigh the desired amount of C.I. Solvent Yellow 176 powder. For a 10 mL stock solution of 10 mg/mL, you will need 100 mg.

• Transfer the Dye: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.

• Initial Solubilization: Add a small volume of DMF (e.g., 3-4 mL) to the volumetric flask.

• Dissolution: Gently swirl the flask to wet the powder. Use a vortex mixer or a magnetic stirrer to facilitate the dissolution of the dye. Continue mixing until no solid particles are visible.

• Bring to Volume: Once the dye is completely dissolved, add DMF to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

• Final Mixing: Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a properly labeled, airtight container (e.g., an amber glass vial) to protect it from light. Store in a cool, dry place.

4. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the C.I. Solvent Yellow 176 stock solution.

Figure 1: Step-by-step workflow for the preparation of a C.I. Solvent Yellow 176 stock solution.

References

• 1. Disperse Yellow 64 | 10319-14-9 [chemicalbook.com]
• 2. C.I. Disperse Yellow 64 | Textile Research Reagent [benchchem.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 5. ccchemical.com [ccchemical.com]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. additivesforpolymer.com [additivesforpolymer.com]

Application Notes and Protocols: C.I. Solvent Yellow 176 in Non-Destructive Testing

Initial Assessment: Following a comprehensive literature and patent search, there is currently no direct evidence to suggest that C.I. Solvent Yellow 176 is used as a fluorescent dye in non-destructive testing (NDT) applications, such as fluorescent penetrant inspection (FPI). While C.I. Solvent Yellow 176 is identified as a fluorescent dye, its documented applications are primarily in the coloring of plastics, polymers, inks, and fibers.

Safety Data Sheets (SDS) and patent literature for commercially available fluorescent penetrants do not list C.I. Solvent Yellow 176 as a constituent ingredient. The fluorescent dyes used in these critical applications are typically subject to stringent industry standards and specifications, and C.I. Solvent Yellow 176 does not appear on publicly available lists of approved dyes for this purpose.

Therefore, the creation of detailed application notes and experimental protocols for a non-validated application would be speculative and inappropriate for the target audience of researchers and scientists.

General Principles of Fluorescent Dyes in Non-Destructive Testing

Although specific data for C.I. Solvent Yellow 176 is unavailable in the context of NDT, the following sections outline the general principles, experimental workflow, and key considerations for the use of fluorescent dyes in Fluorescent Penetrant Inspection (FPI). This information is provided for educational purposes and is based on established NDT methodologies.

Theoretical Application Framework

For a fluorescent dye to be considered for FPI, it would need to meet several key performance criteria. These are outlined in the table below, which can be used as a framework for evaluating potential new dyes.

Property	Requirement for FPI Application	Significance in NDT
Fluorescence Intensity	High quantum yield under UV-A (365 nm)	Ensures that entrapped penetrant in minute flaws is easily visible to the inspector.
Solubility	Readily soluble in penetrant vehicle (oils, solvents)	A stable, homogenous solution is necessary for consistent application and performance.
Photostability	Resistant to fading upon exposure to UV light	The dye must remain fluorescent throughout the inspection process.
Chemical Stability	Inert to the test material and penetrant vehicle	The dye should not react with or degrade the component being tested or other penetrant constituents.
Low Background Fluorescence	Minimal fluorescence when not entrapped in a flaw	High contrast between the indication and the background is crucial for accurate flaw detection.
Washability/Removability	Easily removed from the surface of the part	Prevents false indications from residual surface penetrant.

Generalized Experimental Protocol for Fluorescent Penetrant Inspection (FPI)

The following is a generalized protocol for FPI. This procedure is not specific to C.I. Solvent Yellow 176 and is intended to illustrate the standard workflow.

1. Pre-Cleaning:

• Thoroughly clean the surface of the component to be inspected to remove any contaminants such as oil, grease, paint, or scale.
• Use an appropriate cleaning method (e.g., solvent cleaning, vapor degreasing, ultrasonic cleaning).
• Ensure the surface is completely dry before applying the penetrant.

2. Penetrant Application:

• Apply the fluorescent penetrant to the surface of the component. This can be done by spraying, brushing, or immersing the part.
• Allow the penetrant to "dwell" on the surface for a specified period (typically 10-30 minutes) to allow it to seep into any surface-breaking defects.

3. Excess Penetrant Removal:

• Carefully remove the excess penetrant from the surface. The removal method depends on the type of penetrant used (e.g., water-washable, solvent-removable).
• For solvent-removable penetrants, lightly wipe the surface with a clean, lint-free cloth dampened with the remover. Avoid spraying the remover directly on the part as it may flush the penetrant out of defects.

4. Developer Application:

• Apply a thin, even layer of developer to the surface. The developer acts as a blotter, drawing the trapped penetrant out of the defects to form a visible indication.
• Allow the developer to dry completely.

5. Inspection:

• Inspect the component in a darkened area under a UV-A (black) light.
• Any defects will appear as bright fluorescent indications against the dark background.
• Document the location, size, and type of any indications found.

6. Post-Cleaning:

• Thoroughly clean the component to remove all penetrant and developer residues.

Visual Representation of the FPI Workflow

The following diagram illustrates the logical flow of a standard Fluorescent Penetrant Inspection process.

Caption: Generalized workflow for Fluorescent Penetrant Inspection (FPI).

While C.I. Solvent Yellow 176 possesses fluorescent properties, there is no available data to support its application in non-destructive testing. The development of new fluorescent penetrants is a rigorous process that involves extensive testing and validation against industry standards. Researchers interested in exploring new fluorescent dyes for NDT applications should begin by evaluating the dye's properties against the critical performance criteria outlined in this document and then proceed with rigorous experimental validation.

Application Notes and Protocols: Use of Solvent Yellow 176 for Dyeing Nylon and Acetate Fibers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Solvent Yellow 176 for the coloration of nylon and acetate (B1210297) fibers. This document details the dye's properties, outlines the dyeing mechanisms, and presents detailed experimental protocols for laboratory-scale applications.

Introduction to Solvent Yellow 176

Solvent Yellow 176, also identified as Disperse Yellow 64, is a quinoline-based dye known for producing a brilliant reddish-yellow color.[1][2] Its chemical structure imparts good thermal stability and lightfastness, making it a suitable candidate for dyeing synthetic fibers.[2][3] As a disperse dye, it is characterized by its non-ionic nature and low solubility in water, which are key to its application on hydrophobic fibers such as nylon (polyamide) and cellulose (B213188) acetate.[4][5][6]

The dyeing process with disperse dyes is fundamentally a solid-solution mechanism. The dye, in a fine aqueous dispersion, migrates to the fiber surface and subsequently diffuses into the amorphous regions of the polymer.[6] Within the fiber, the dye molecules are held by non-ionic forces, primarily van der Waals interactions and hydrophobic bonding.

Properties of Solvent Yellow 176

The key characteristics of Solvent Yellow 176 are summarized in the tables below, providing essential data for experimental design and application.

Table 1: Physical and Chemical Properties

Property	Value
Common Names	Solvent Yellow 176, Disperse Yellow 64[7]
CAS Number	10319-14-9[8]
Molecular Formula	C₁₈H₁₀BrNO₃[2][8]
Molecular Weight	368.18 g/mol [8]
Chemical Class	Quinoline
Appearance	Reddish Yellow Powder[2][8]
Melting Point	218°C[2][9]

Table 2: Performance and Fastness Properties

Property	Rating/Value	Notes
Heat Resistance	240°C[10]	Indicates stability during high-temperature dyeing processes.
Light Fastness	6-7[10]	On a scale of 1 (poor) to 8 (excellent).
Acid Resistance	5[10]	On a scale of 1 (poor) to 5 (excellent).
Wash Fastness	Moderate to Good (3-4)[4]	General rating for disperse dyes; can be improved with post-treatment.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the exhaust dyeing of nylon and acetate fibers in a laboratory setting.

Dyeing of Nylon Fibers

This protocol outlines the high-temperature exhaust dyeing method for nylon, which promotes good dye penetration and fastness properties.

Materials:

• Nylon substrate (fabric or yarn)

• Solvent Yellow 176

• Non-ionic dispersing agent

• Acetic acid

• Sodium hydrosulfite (for reduction clearing)

• Sodium carbonate (for reduction clearing)

• Deionized water

Protocol:

• Pre-treatment: The nylon substrate should be scoured with a non-ionic detergent solution (e.g., 1 g/L) at 60°C for 20 minutes to remove any sizing agents or impurities. This is followed by thorough rinsing with warm and cold water.

• Dye Dispersion: A stock dispersion of Solvent Yellow 176 is prepared by making a paste of the required amount of dye (e.g., 1.0% on weight of fiber) with a small amount of cold water. A dispersing agent (equivalent to the dye weight) is added, and the paste is diluted with warm water (~50°C) under constant stirring.

• Dye Bath Setup: The dye bath is prepared with a liquor-to-goods ratio of 30:1. The required volume of the dye stock dispersion is added to the bath. The pH is adjusted to 4.5-5.5 using acetic acid.[4]

• Dyeing Cycle:

  • The pre-wetted nylon substrate is introduced into the dye bath at 50°C.

  • The temperature is raised to 100°C at a rate of 2°C per minute.

  • Dyeing is continued at 100°C for 60 minutes.

  • The bath is then cooled to 70°C at a rate of 2°C per minute.

• Post-Dyeing Treatment:

  • The dyed substrate is rinsed with warm and cold water.

  • A reduction clearing process is performed in a fresh bath containing 2 g/L sodium hydrosulfite and 2 g/L sodium carbonate at 70°C for 15 minutes to remove surface dye and improve wash fastness.

  • The substrate is then rinsed thoroughly with hot and cold water and dried.

Dyeing of Acetate Fibers

This protocol is adapted for the temperature sensitivity of cellulose acetate fibers to prevent loss of luster and dimensional stability.

Materials:

• Acetate substrate (fabric or yarn)

• Solvent Yellow 176

• Non-ionic dispersing agent

• Acetic acid

• Deionized water

Protocol:

• Pre-treatment: The acetate substrate is gently scoured with a non-ionic detergent (e.g., 1 g/L) at 60°C for 15 minutes, followed by careful rinsing.

• Dye Dispersion: The dye dispersion is prepared as described in the protocol for nylon.

• Dye Bath Setup: The dye bath is prepared with a liquor-to-goods ratio of 30:1. The pH is adjusted to 5.0-5.5 with acetic acid.

• Dyeing Cycle:

  • The pre-wetted acetate substrate is introduced into the dye bath at 50°C.

  • The temperature is raised to 85°C at a rate of 1.5°C per minute.[7][11]

  • Dyeing proceeds at 85°C for 60-90 minutes.[7][11]

  • The bath is then slowly cooled to 60°C.

• Post-Dyeing Treatment:

  • The dyed substrate is rinsed thoroughly with warm, then cold water until the rinsing water is clear.

  • The material is then dried at a temperature not exceeding 70°C.

Visualized Workflows and Logical Diagrams

The following diagrams illustrate the experimental workflows for the dyeing processes.

References

• 1. Solvent Yellow 176 - [origochem.com]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. specialchem.com [specialchem.com]
• 4. textilelearner.net [textilelearner.net]
• 5. Carrier dyeing: pros and cons [textiletoday.com.bd]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Acetate Dyeing - News [colorfuldyes.com]
• 8. cncolorchem.com [cncolorchem.com]
• 9. ccchemical.com [ccchemical.com]
• 10. jadechem-colours.com [jadechem-colours.com]
• 11. Acetate fiber dyeing - Knowledge - Hangzhou Fucai Chem Co., Ltd [colorfuldyes.com]

Technical Notes & Optimization

Technical Support Center: C.I. Solvent Yellow 176 Photostability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the photobleaching of C.I. Solvent Yellow 176. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Solvent Yellow 176 and why is it used?

C.I. Solvent Yellow 176 is a quinoline-based solvent dye known for its brilliant greenish-yellow shade and good thermal stability.[1] Its chemical formula is C₁₈H₁₀BrNO₃ and its CAS number is 10319-14-9. It is frequently used for coloring various plastics, including polyethylene (B3416737) terephthalate (B1205515) (PET), polycarbonate (PC), polystyrene (PS), and polymethyl methacrylate (B99206) (PMMA), due to its high heat resistance and good solubility in these polymers.[1][2]

Q2: What causes the photobleaching of C.I. Solvent Yellow 176?

Photobleaching, or color fading, of C.I. Solvent Yellow 176 is primarily caused by exposure to ultraviolet (UV) radiation, particularly in the 300-400 nm range.[3][4] This UV energy can excite the dye molecules, leading to photochemical reactions that break down their chemical structure. These reactions are often initiated by the formation of free radicals within the polymer matrix upon exposure to UV light.[5] The presence of oxygen can accelerate this degradation process.

Q3: How can I prevent or minimize the photobleaching of C.I. Solvent Yellow 176 in my experiments?

The most effective method for preventing photobleaching is the incorporation of light stabilizers into the polymer matrix along with the dye. The two main types of light stabilizers are Hindered Amine Light Stabilizers (HALS) and Ultraviolet (UV) Absorbers.[1][5][6][7] For optimal protection, a synergistic combination of HALS and UV absorbers is often recommended.[6][7][8]

Q4: What are Hindered Amine Light Stabilizers (HALS) and how do they work?

HALS are derivatives of 2,2,6,6-tetramethylpiperidine (B32323) and are highly efficient at protecting polymers from light-induced degradation.[7] Unlike UV absorbers, they do not absorb UV radiation. Instead, they act as radical scavengers, interrupting the degradation process by neutralizing free radicals that have already formed within the polymer.[5] A key advantage of HALS is their regenerative nature; they are not consumed in the stabilization process, which allows them to provide long-term protection.[7]

Q5: What are UV absorbers and what is their mechanism of action?

UV absorbers function by strongly absorbing harmful UV radiation and dissipating it as harmless thermal energy.[6][9] This prevents the UV radiation from reaching the dye molecules and the polymer matrix, thus inhibiting the initiation of photodegradation. Common classes of UV absorbers include benzophenones and benzotriazoles.[1]

Q6: Should I use a HALS, a UV absorber, or both?

For the most robust protection against photobleaching, a combination of a HALS and a UV absorber is highly recommended.[6][7][8] This is because they work through different mechanisms that complement each other. The UV absorber provides a primary defense by blocking UV radiation at the surface, while the HALS scavenges any free radicals that may still form within the polymer, providing protection throughout the material.[6] This synergistic effect results in significantly better photostability than using either stabilizer alone.[8]

Troubleshooting Guide

Problem: My samples containing C.I. Solvent Yellow 176 are fading rapidly upon light exposure.

Possible Cause	Troubleshooting Steps
No light stabilizer used.	Incorporate a light stabilizer system into your polymer formulation. A combination of a HALS and a UV absorber is recommended for optimal performance.
Incorrect type or concentration of stabilizer.	Consult the data tables below for recommended stabilizer types and starting concentrations for polymers like PET and PC. The optimal concentration will depend on the specific application, polymer grade, and expected UV exposure.
Inadequate dispersion of dye and stabilizers.	Ensure proper mixing and dispersion of the dye and stabilizers within the polymer melt during processing to achieve a homogeneous mixture.
High processing temperatures.	While C.I. Solvent Yellow 176 has good heat stability, excessive processing temperatures can cause initial degradation of the dye or stabilizers. Adhere to the recommended processing parameters for your polymer.
Interaction with other additives.	Some additives, such as certain antioxidants or flame retardants, can interact with light stabilizers and reduce their effectiveness. Review your complete formulation for potential incompatibilities.

Data Presentation

Table 1: Properties of C.I. Solvent Yellow 176

Property	Value
C.I. Name	Solvent Yellow 176
Chemical Formula	C₁₈H₁₀BrNO₃
CAS Number	10319-14-9
Molecular Weight	368.18 g/mol
Appearance	Reddish-yellow powder
Melting Point	218 °C
Primary Applications	PET, PC, PS, ABS, PMMA

Table 2: Recommended Light Stabilizers for Polymers Containing Solvent Dyes

Stabilizer Type	Chemical Class	Recommended for	Key Features
HALS	Polymeric Hindered Amine	PET, PC, Polyolefins	Low volatility, excellent long-term stability, effective radical scavenger.
HALS	Monomeric Hindered Amine	Polyolefins, Styrenics	Good solubility, effective for surface protection.
UV Absorber	Benzotriazole	PC, PET, PMMA	Strong absorption of UV radiation, good thermal stability.
UV Absorber	Benzophenone	PVC, Polyesters	Broad UV absorption spectrum.[4]

Table 3: Suggested Starting Formulations for Enhanced Photostability

Polymer	C.I. Solvent Yellow 176	HALS (e.g., polymeric)	UV Absorber (e.g., benzotriazole)
PET	0.05 - 0.2%	0.1 - 0.5%	0.1 - 0.5%
PC	0.05 - 0.2%	0.1 - 0.5%	0.2 - 0.8%

Note: These are starting point recommendations. The optimal concentrations should be determined experimentally based on the specific requirements of the application.

Experimental Protocols

Protocol: Accelerated Weathering Test for Color Stability of Plastic Samples

This protocol outlines a procedure for evaluating the photostability of C.I. Solvent Yellow 176 in a polymer matrix using an accelerated weathering chamber, based on ASTM G154 guidelines.[2][10][11]

1. Materials and Equipment:

• Polymer resin (e.g., PET or PC)

• C.I. Solvent Yellow 176

• Selected HALS and/or UV absorber

• Injection molding machine or film extruder

• Accelerated weathering chamber equipped with UVA-340 fluorescent lamps (as they simulate sunlight through window glass)[12]

• Spectrocolorimeter for measuring color change (Delta E)

2. Sample Preparation:

• Prepare several batches of the polymer compound. One batch will be the control (polymer + dye only), and the others will contain the dye plus different types and/or concentrations of light stabilizers.

• Thoroughly dry-blend the polymer pellets with the dye and stabilizer(s) to ensure uniform distribution.

• Process the compounds into standard test plaques or films of uniform thickness using an injection molder or extruder, following the recommended processing parameters for the specific polymer.

• Prepare at least three replicate samples for each formulation to be tested.

3. Accelerated Weathering Procedure (based on ASTM G154 Cycle 1):

• Set the accelerated weathering chamber to the following conditions:

  • Light Cycle: 8 hours of UV exposure using UVA-340 lamps at a black panel temperature of 60°C.

  • Condensation Cycle: 4 hours of condensation (dark) at a black panel temperature of 50°C.

• Mount the prepared samples in the chamber.

• Run the test for a predetermined duration (e.g., 500, 1000, 2000 hours).[11] It is recommended to remove samples at intermediate time points to monitor the progression of color change.

4. Data Collection and Analysis:

• Before starting the exposure, measure the initial color of all samples using a spectrocolorimeter to obtain the L, a, and b* values.

• At each designated time interval, remove the samples from the chamber and allow them to equilibrate to room temperature.

• Measure the L, a, and b* values of the exposed samples.

• Calculate the total color change (ΔE* or Delta E) using the following formula: ΔE* = √[(ΔL)² + (Δa)² + (Δb)²] where ΔL, Δa, and Δb are the differences in the respective values before and after exposure.

• A lower Delta E value indicates less color change and therefore better photostability.[13][14][15]

• Compare the Delta E values of the stabilized samples to the control sample to determine the effectiveness of the light stabilizer packages.

Visualizations

Caption: Simplified mechanism of C.I. Solvent Yellow 176 photobleaching.

Caption: Experimental workflow for developing a photostable colored polymer.

Caption: Synergistic protection mechanism of UV absorbers and HALS.

References

• 1. specialchem.com [specialchem.com]
• 2. ASTM G154 - Accelerated Weathering - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 3. bdmaee.net [bdmaee.net]
• 4. madisonpolymers.com [madisonpolymers.com]
• 5. 3vsigmausa.com [3vsigmausa.com]
• 6. nbinno.com [nbinno.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. researchgate.net [researchgate.net]
• 9. paint.org [paint.org]
• 10. ASTM G154 | Q-Lab [q-lab.com]
• 11. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 12. Degradation of Mechanical Properties of A-PET Films after UV Aging - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of color stability and material surface stability of different types of clear aligners under curcumin staining in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. sciforum.net [sciforum.net]

Technical Support Center: Troubleshooting Background Fluorescence in Solvent Yellow 176 Imaging

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides detailed troubleshooting advice and frequently asked questions (FAQs) to help you address high background fluorescence when using Solvent Yellow 176 in your imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is background fluorescence and why is it a problem?

A1: Background fluorescence is any unwanted fluorescent signal that is not generated by the specific binding of your fluorescent probe, in this case, Solvent Yellow 176. This unwanted signal can originate from various sources within your sample and experimental setup.[1] It becomes problematic because it can obscure the true signal from your target, making it difficult to distinguish between specific staining and noise, which reduces the signal-to-noise ratio and can interfere with accurate data analysis.[2][3]

Q2: What are the primary sources of high background fluorescence in imaging experiments?

A2: High background fluorescence can stem from three main sources:

• Autofluorescence: This is the natural fluorescence emitted by biological materials within the sample, such as collagen, elastin, NADH, and flavins.[4][5] Certain sample preparation steps, like fixation with aldehyde-based fixatives (e.g., formaldehyde (B43269), glutaraldehyde), can also induce autofluorescence.[5][6]

• Non-specific Binding: This occurs when Solvent Yellow 176 binds to unintended targets in your sample.[2][4] This can be due to a variety of factors including suboptimal probe concentration, insufficient blocking of reactive sites, or inadequate washing.

• Reagent and Material Issues: The reagents and materials used in your experiment can also be a source of unwanted fluorescence.[4][7] This includes contaminated buffers, fluorescent mounting media, or even the plasticware used for imaging.[8]

Q3: How can I determine the source of the high background in my Solvent Yellow 176 imaging?

A3: A systematic approach with proper controls is the best way to identify the source of high background.[4] The most critical control is an unstained sample that has gone through all the same processing steps as your stained sample (e.g., fixation, permeabilization).[4][9]

• If the unstained sample shows high fluorescence , the issue is likely autofluorescence .[4][10]

• If the unstained sample is dark but your stained sample has high background , the problem is likely due to non-specific binding of Solvent Yellow 176 or issues with other reagents.[4]

Troubleshooting Guides

Here are detailed guides to help you systematically address the common causes of high background fluorescence.

Guide 1: Addressing Autofluorescence

Autofluorescence is the inherent fluorescence of the biological sample itself and can be a significant contributor to background noise.[4][5]

Troubleshooting Steps:

• Identify Autofluorescence: Image an unstained control sample using the same imaging parameters as your experimental samples to establish the baseline level of autofluorescence.[9][11]

• Optimize Fixation: Aldehyde-based fixatives like formaldehyde and glutaraldehyde (B144438) are known to increase autofluorescence.[5][6] Glutaraldehyde generally causes more autofluorescence than paraformaldehyde or formaldehyde.[6] Consider reducing the fixation time or switching to an organic solvent fixative like ice-cold methanol (B129727) or ethanol, especially for cell surface targets.[6][12]

• Chemical Quenching:

  • Sodium Borohydride: This reagent can be used to reduce aldehyde-induced autofluorescence.[6][13] See Protocol 1 for the detailed methodology.

  • Sudan Black B: This is effective at quenching autofluorescence caused by lipofuscin, an "aging pigment" common in certain tissues.[5][13] See Protocol 2 for the detailed methodology.

• Photobleaching: Exposing your sample to high-intensity light before staining can destroy endogenous fluorophores.[5][14] See Protocol 3 for the detailed methodology.

• Choose the Right Fluorophore: If possible, select a fluorophore that emits in the far-red spectrum, as autofluorescence is less pronounced at these longer wavelengths.[6][13]

Autofluorescence Reduction Methods

Method	Principle	Advantages	Disadvantages
Sodium Borohydride	Reduces aldehyde groups from fixation.[6][13]	Simple and effective for aldehyde-induced autofluorescence.[5]	Can have variable results and may affect some antigens.[6][13]
Sudan Black B	A non-fluorescent dye that absorbs broadly, quenching lipofuscin.[5][13]	Very effective for tissues with high lipofuscin content.[5]	Can sometimes introduce its own background if not used carefully.
Photobleaching	Destroys endogenous fluorophores with high-intensity light.[5][14]	Can be very effective and does not require additional chemical treatments.[14][15]	Can be time-consuming and may damage the sample if not done correctly.[14][15]
Spectral Unmixing	Uses software to separate the autofluorescence signal from the specific signal.	A computational approach that can be applied post-acquisition.	Requires specialized software and imaging systems.

Guide 2: Reducing Non-specific Binding of Solvent Yellow 176

Non-specific binding occurs when the fluorescent probe adheres to unintended cellular components.[4]

Troubleshooting Steps:

• Optimize Probe Concentration: Using too high a concentration of Solvent Yellow 176 can lead to increased non-specific binding.[2][11] Perform a titration experiment to determine the optimal concentration that provides a good signal-to-noise ratio.[2][11]

• Effective Blocking: Blocking non-specific binding sites is a critical step.[4]

  • Use a blocking agent such as Bovine Serum Albumin (BSA) or normal serum from the species in which the secondary antibody was raised (if applicable).[9][16]

  • Increase the blocking time or the concentration of the blocking agent.[4]

• Thorough Washing: Insufficient washing will leave unbound fluorescent probes in the sample.[4][9] Increase the number and duration of wash steps after probe incubation.[4]

• Use of Detergents: Adding a small amount of a non-ionic detergent like Tween-20 to your wash and antibody dilution buffers can help reduce non-specific interactions.[17]

Common Blocking Agents

Blocking Agent	Recommended Concentration	Incubation Time	Notes
Bovine Serum Albumin (BSA)	1-5% in PBS or TBS	30-60 minutes at RT	A common and effective blocking agent.[16][17]
Normal Serum	5-10% in PBS or TBS	30-60 minutes at RT	Use serum from the same species as the secondary antibody.[9][18]
Non-fat Dry Milk	3-5% in PBS or TBS	30-60 minutes at RT	Cost-effective, but not recommended for detecting phosphoproteins.[16][19]
Fish Gelatin	0.1-0.5% in PBS or TBS	30-60 minutes at RT	Can be a good alternative if other blocking agents fail.

Guide 3: Addressing Reagent and Material Issues

The reagents and materials you use can also be a source of unwanted fluorescence.[4]

Troubleshooting Steps:

• Check Your Media: If performing live-cell imaging, consider using a medium that is free of phenol (B47542) red and fetal bovine serum (FBS), as these can be fluorescent.[5][12]

• Test for Contamination: Ensure all your buffers and solutions are freshly prepared and free from microbial contamination, which can be a source of fluorescence.[4]

• Evaluate Your Mounting Medium: Some mounting media can be fluorescent. Test your mounting medium on a blank slide to see if it contributes to the background. Use a mounting medium with an anti-fade reagent to prevent photobleaching.[9][20]

• Consider Your Imaging Vessel: Plastic-bottom dishes can be highly fluorescent.[7] If you are experiencing high background, try switching to glass-bottom dishes or plates.[7][8]

Experimental Protocols

Protocol 1: Quenching Aldehyde-Induced Autofluorescence with Sodium Borohydride

This method is used after fixation with formaldehyde or glutaraldehyde to reduce Schiff bases.[5]

• After the fixation step, wash the samples thoroughly with Phosphate-Buffered Saline (PBS).

• Prepare a fresh solution of 0.1% Sodium Borohydride (NaBH₄) in PBS.[4] Caution: NaBH₄ reacts with water to produce hydrogen gas. Prepare fresh and handle with care in a well-ventilated area.

• Incubate the samples in the NaBH₄ solution for 10-15 minutes at room temperature.[4]

• Wash the samples three times with PBS, for 5 minutes per wash, to remove any residual NaBH₄.[5]

• Proceed with your standard staining protocol.

Protocol 2: Quenching Lipofuscin Autofluorescence with Sudan Black B

This protocol is effective for tissues with high levels of lipofuscin, such as brain or aged tissues.[5]

• Complete your entire immunofluorescence staining protocol, including primary and secondary antibody incubations and final washes.

• Prepare a 0.1% (w/v) solution of Sudan Black B (SBB) in 70% ethanol.[5]

• Incubate your samples in the SBB solution for 5-10 minutes at room temperature.

• Wash the samples extensively with PBS to remove excess SBB.

• Mount your samples and proceed with imaging.

Protocol 3: Pre-Staining Photobleaching of Autofluorescence

This technique uses high-intensity light to destroy endogenous fluorophores before labeling.[5][14]

• Prepare your sample through fixation and permeabilization as required by your protocol.

• Before incubating with any fluorescent probes or antibodies, place the sample on the microscope stage.

• Expose the sample to a high-intensity, broad-spectrum light source (e.g., a mercury lamp or high-power LED) for an extended period, ranging from several minutes to a few hours.[5][14] The optimal time will need to be determined empirically.

• After photobleaching, proceed with your standard staining protocol.

Visualizations

References

• 1. Newsletter: Background Fluorescence - FluoroFinder [fluorofinder.com]
• 2. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. How to Reduce Autofluorescence | Labcompare.com [labcompare.com]
• 7. 蛍光イメージングにおけるバックグラウンド | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. southernbiotech.com [southernbiotech.com]
• 9. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 10. Immunofluorescence Troubleshooting | Tips & Tricks | StressMarq Biosciences Inc. [stressmarq.com]
• 11. biotium.com [biotium.com]
• 12. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 13. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 14. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Simple Elimination of Background Fluorescence in Formalin-Fixed Human Brain Tissue for Immunofluorescence Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 17. researchgate.net [researchgate.net]
• 18. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 19. m.youtube.com [m.youtube.com]
• 20. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]

Technical Support Center: Optimizing Signal-to-Noise Ratio in Fluorescence-Based Assays

A Note on C.I. Solvent Yellow 176: Initial searches for C.I. Solvent Yellow 176 indicate that it is a reddish-yellow quinoline (B57606) dye.[1] Its primary applications are in the industrial coloring of plastics (such as PS, ABS, PMMA, and PET), inks, and fibers due to its good light fastness and thermal resistance.[2][3][4] While one supplier categorizes it as a fluorescent dye, there is a lack of scientific literature detailing its use for improving the signal-to-noise ratio in research and drug development assays.[1]

Therefore, this technical support center will focus on the broader, more established principles of improving signal-to-noise ratio using fluorescent probes commonly employed in scientific research. The troubleshooting guides, FAQs, and protocols provided below are generally applicable to a wide range of fluorescence-based experiments.

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio (S/N) and why is it important in fluorescence-based assays?

The signal-to-noise ratio (S/N) is a measure that compares the level of the desired signal to the level of background noise. A higher S/N ratio indicates a clearer and more reliable signal. In fluorescence-based assays, the signal is the light emitted by the fluorescent probe, while noise can originate from various sources, including the sample itself (autofluorescence), the instrumentation, and unbound fluorescent molecules. A high S/N is crucial for obtaining accurate and reproducible data, especially when detecting low-abundance targets.

Q2: What are the common causes of a low signal-to-noise ratio?

A low signal-to-noise ratio can stem from several factors, including:

• High Background Fluorescence: This can be caused by autofluorescence from cells or media components, or non-specific binding of the fluorescent probe.

• Suboptimal Probe Concentration: Using a probe concentration that is too low will result in a weak signal, while a concentration that is too high can lead to increased background and potential cellular toxicity.[5]

• Photobleaching: The irreversible destruction of a fluorophore due to light exposure can lead to a diminished signal over time.

• Inefficient Light Source or Detection: The use of inappropriate excitation and emission filters or a detector with low sensitivity can result in poor signal acquisition.

Q3: How can I reduce background fluorescence in my experiments?

To reduce background fluorescence, consider the following strategies:

• Use a specialized imaging medium: Switch to a medium with low background fluorescence during imaging.

• Optimize washing steps: Ensure that all unbound fluorescent probes are thoroughly washed away before imaging.

• Incorporate a background correction step: Subtract the average fluorescence intensity of a region without a signal from your measurements.

• Choose the right fluorophore: Select a probe with excitation and emission wavelengths that minimize the contribution of autofluorescence from your sample.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low Signal Intensity	Suboptimal probe concentration.	Perform a concentration titration to find the optimal probe concentration. A common starting range for many fluorescent probes is 2-10 µM.[5]
Incomplete de-esterification of AM esters (for certain probes).	After loading, incubate cells for an additional 30 minutes at room temperature in an imaging buffer to allow for complete de-esterification.[5]
Photobleaching.	Reduce the intensity of the excitation light, decrease the exposure time, and use an anti-fade reagent if possible.
High Background Noise	High probe concentration.	Decrease the probe concentration to minimize background from unbound probes.[5]
Autofluorescence.	Use a fluorophore with a longer excitation wavelength (in the red or far-red spectrum) to reduce autofluorescence from cellular components.
Inadequate washing.	Increase the number and duration of washing steps after probe loading to remove all unbound dye.
Signal Variability	Uneven probe loading.	Ensure cells are evenly distributed and that the loading buffer is well-mixed and covers the cells uniformly.
Cell stress or death.	Handle cells gently, use the lowest effective probe concentration, and minimize the duration of the experiment to maintain cell health.

Experimental Protocols

Protocol: Loading of a Fluorescent Calcium Indicator (e.g., Fluo-4 AM) into Adherent Cells

This protocol provides a general guideline for loading acetoxymethyl (AM) ester-based fluorescent indicators into adherent cells for fluorescence microscopy.

Materials:

• Fluo-4 AM stock solution (1 mM in dry DMSO)

• Pluronic F-127 stock solution (10% w/v in distilled water)

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• Probenecid (if required to prevent dye extrusion)

• Adherent cells cultured on coverslips or imaging plates

Procedure:

• Culture adherent cells to the desired confluency on your chosen imaging substrate.

• Prepare the loading buffer by diluting the Fluo-4 AM stock solution and Pluronic F-127 stock solution in HBSS. A typical final concentration is 5 µM Fluo-4 AM with 0.02% Pluronic F-127. If using probenecid, add it to a final concentration of 1-2.5 mM.

• Remove the culture medium from the cells and wash once with HBSS.

• Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C.

• After incubation, wash the cells twice with HBSS (containing probenecid, if used) to remove excess dye.

• Incubate the cells for an additional 30 minutes at room temperature in the imaging buffer to allow for complete de-esterification of the dye.[5]

• Proceed with fluorescence imaging.

Visualizations

Caption: Troubleshooting workflow for low signal-to-noise ratio.

Caption: Simplified G-protein coupled receptor (GPCR) signaling pathway leading to intracellular calcium release, a process often monitored with fluorescent probes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. ccchemical.com [ccchemical.com]
• 4. specialchem.com [specialchem.com]
• 5. benchchem.com [benchchem.com]

C.I. Solvent Yellow 176 stability in different experimental buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of C.I. Solvent Yellow 176 in various experimental buffers. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Solvent Yellow 176 and what are its general properties?

C.I. Solvent Yellow 176 is a quinoline-based solvent dye with the chemical formula C₁₈H₁₀BrNO₃.[1][2] It is typically a reddish or greenish-yellow powder.[1] Key properties include:

• Solubility: It is insoluble in water but soluble in organic solvents such as acetone, pyridine, and sulfuric acid.

• Thermal Stability: It exhibits good heat resistance, with some sources indicating stability up to 260-280°C.[1]

• Light Stability: It is known to have good light fastness.[1][3]

• Chemical Resistance: It is reported to have good resistance to both acids and alkalis.[3]

Q2: I am observing precipitation of C.I. Solvent Yellow 176 in my aqueous buffer. Why is this happening?

C.I. Solvent Yellow 176 is inherently insoluble in aqueous solutions.[1] If you are observing precipitation, it is likely due to the dye not being fully dissolved or coming out of solution over time. To work with this dye in aqueous buffers, a co-solvent is typically required.

Q3: What co-solvents can I use to dissolve C.I. Solvent Yellow 176 for use in aqueous buffers?

To create a stock solution that can be diluted into an aqueous buffer, you should first dissolve C.I. Solvent Yellow 176 in a water-miscible organic solvent. Common choices include:

• Dimethyl sulfoxide (B87167) (DMSO)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Acetone

It is crucial to prepare a concentrated stock solution in the organic solvent and then dilute it to the final working concentration in your experimental buffer. The final concentration of the organic solvent in the buffer should be kept to a minimum to avoid affecting your experiment.

Q4: How does pH affect the stability and properties of C.I. Solvent Yellow 176?

While specific data for C.I. Solvent Yellow 176 in various buffers is limited, the behavior of quinoline (B57606) dyes suggests that pH can influence their properties. Quinoline compounds can be protonated in acidic conditions, which may alter their spectroscopic properties, such as absorption and fluorescence spectra. Although reported to have good acid and alkali resistance, extreme pH values could potentially lead to the degradation of the dye over extended periods.

Q5: Can I expect C.I. Solvent Yellow 176 to be stable in my specific experimental buffer (e.g., PBS, Tris-HCl, Citrate)?

While C.I. Solvent Yellow 176 is generally considered chemically robust, its stability in any specific buffer system over time cannot be guaranteed without experimental validation. Factors such as buffer composition, pH, temperature, and light exposure can all influence its stability. It is highly recommended to perform a stability study under your specific experimental conditions.

Troubleshooting Guides

Issue	Possible Cause	Troubleshooting Steps
Precipitation in Buffer	Dye is insoluble in aqueous solutions.	- Ensure the dye is first dissolved in a suitable organic co-solvent (e.g., DMSO, DMF) to create a stock solution.- When diluting the stock solution into the buffer, add it slowly while vortexing or stirring.- Avoid shock precipitation by not adding the stock solution to a cold buffer too quickly.- Decrease the final concentration of the dye in the buffer.- Increase the percentage of the organic co-solvent in the final solution, if your experiment allows.
Color Fading or Change	Degradation of the dye.	- Photodegradation: Protect your solution from light by using amber vials or covering the container with aluminum foil.- Thermal Degradation: Store solutions at an appropriate temperature (e.g., 4°C for short-term, -20°C or -80°C for long-term). Avoid repeated freeze-thaw cycles.- Chemical Degradation: The buffer components may be reacting with the dye. Test stability in different buffer systems. Consider the effect of pH and the presence of any reactive species in your buffer.
Inconsistent Spectroscopic Readings	pH-dependent spectral shifts or dye instability.	- Ensure the pH of your buffer is consistent across all experiments.- Run a full absorbance or fluorescence spectrum to check for shifts in the maximum wavelength (λmax).- Perform a time-course experiment to see if the signal changes over the duration of your assay, indicating instability.

Experimental Protocols

Protocol 1: Determining the Solubility and Stability of C.I. Solvent Yellow 176 in an Experimental Buffer

This protocol outlines a method to assess the short-term stability of C.I. Solvent Yellow 176 in a buffer of your choice.

Materials:

• C.I. Solvent Yellow 176

• Organic co-solvent (e.g., DMSO)

• Experimental buffer (e.g., Phosphate-Buffered Saline, Tris-HCl)

• Spectrophotometer or plate reader

• Amber vials or tubes

Methodology:

• Prepare a Stock Solution:

  • Accurately weigh a small amount of C.I. Solvent Yellow 176 and dissolve it in the chosen organic co-solvent to make a concentrated stock solution (e.g., 10 mM). Ensure it is fully dissolved.

• Prepare Working Solutions:

  • Dilute the stock solution into your experimental buffer to the desired final concentration. Prepare a sufficient volume for all your measurements. It is recommended to keep the final co-solvent concentration below 1% if possible.

• Initial Measurement (Time 0):

  • Immediately after preparation, measure the absorbance of the working solution at its maximum absorption wavelength (λmax). If the λmax is unknown, perform a scan to determine it.

• Incubation:

  • Store the working solution under your typical experimental conditions (e.g., room temperature, 37°C, protected from light).

• Time-Point Measurements:

  • At regular intervals (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the working solution and measure its absorbance at the same λmax.

• Data Analysis:

  • Calculate the percentage of remaining dye at each time point relative to the initial measurement. A significant decrease in absorbance indicates degradation or precipitation.

Data Presentation:

The results of the stability study can be summarized in the following table:

Time (hours)	Absorbance at λmax	% Remaining Dye	Observations
0	[Absorbance at T0]	100%	Clear solution
1	[Absorbance at T1]	[(Abs T1 / Abs T0) * 100]	[e.g., Clear, slight precipitate]
2	[Absorbance at T2]	[(Abs T2 / Abs T0) * 100]	...
4	[Absorbance at T4]	[(Abs T4 / Abs T0) * 100]	...
8	[Absorbance at T8]	[(Abs T8 / Abs T0) * 100]	...
24	[Absorbance at T24]	[(Abs T24 / Abs T0) * 100]	...

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Quinoline | C9H7N | CID 7047 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biocat.com [biocat.com]

Recommended microscopy filter sets for C.I. Solvent Yellow 176

This technical support guide provides recommended microscopy filter sets and troubleshooting advice for imaging C.I. Solvent Yellow 176. As a quinoline-based fluorescent dye, its spectral properties are influenced by its molecular structure and local environment. While specific excitation and emission maxima for C.I. Solvent Yellow 176 are not readily published, based on the characteristics of similar quinoline (B57606) dyes, excitation is optimal in the blue light range with emission in the green-yellow portion of the spectrum.

Frequently Asked Questions (FAQs)

Q1: What are the expected spectral characteristics of C.I. Solvent Yellow 176?

A1: C.I. Solvent Yellow 176 is a quinoline-based dye. Dyes of this class are typically excited by light in the blue portion of the spectrum (approximately 400 nm to 490 nm) and emit fluorescence in the green to yellow range (approximately 500 nm to 580 nm). The exact excitation and emission peaks can be influenced by factors such as solvent polarity and pH.

Q2: Which standard filter sets can be used for imaging C.I. Solvent Yellow 176?

A2: Given its expected spectral properties, filter sets designed for fluorophores such as Green Fluorescent Protein (GFP) and Yellow Fluorescent Protein (YFP) are often suitable for imaging C.I. Solvent Yellow 176. These filter sets are commonly available on most fluorescence microscopes.

Q3: How do I choose the best filter set from the recommendations?

A3: The ideal filter set will depend on your specific microscope setup and the presence of other fluorophores in your sample.

• For general use , a standard GFP or YFP filter set is a good starting point.

• To minimize bleed-through from other fluorophores, select a filter set with narrower bandpass filters for the exciter and emitter.

• To maximize signal brightness , a filter set with high transmission percentages (>90%) for the exciter, emitter, and dichroic mirror is recommended.

Recommended Microscopy Filter Sets

The following table summarizes recommended filter sets that are likely compatible with C.I. Solvent Yellow 176, based on their suitability for fluorophores with similar spectral characteristics like GFP and YFP.

Filter Set Name	Excitation Filter (nm)	Dichroic Mirror (nm)	Emission Filter (nm)	Compatible With
GFP-A-Basic	469/35	497	525/39	Green Fluorescent Protein (GFP), EGFP, DiO, Cy2, YOYO-1, YO-PRO-1[1][2][3]
YFP Filter Set	497/16	516	535/22	Yellow Fluorescent Protein (YFP), EYFP, Calcium Green-1, Eosin, Fluo-3[4]
Edmund Optics GFP	457-487	495	502-538	Green Fluorescent Protein (GFP)[5]
Edmund Optics YFP	488-512	520	532-554	Yellow Fluorescent Protein (YFP)[6]
Nikon B-2E	470/40	500	515 (Longpass)	General blue excitation applications[7]
Thorlabs MDF-GFP	469 ± 17.5	452-490 (Reflection)	525 ± 19.5	Green Fluorescent Protein (GFP)[8]

Experimental Protocols

Methodology for Filter Set Selection and Validation:

• Prepare a Dilute Solution: Prepare a dilute solution of C.I. Solvent Yellow 176 in an appropriate solvent (e.g., DMSO, ethanol).

• Acquire Excitation and Emission Spectra: If a spectrophotometer or fluorometer is available, acquire the excitation and emission spectra of the solution to determine the peak wavelengths.

• Test on Microscope: Prepare a slide with a drop of the C.I. Solvent Yellow 176 solution.

• Image with Recommended Filter Sets: Sequentially image the sample using the recommended filter sets (e.g., GFP and YFP).

• Evaluate Performance: Compare the images for signal brightness and background noise. The filter set that provides the brightest signal with the darkest background is the most suitable for your experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Weak or No Signal	Incorrect filter set selection.	Verify that the excitation and emission ranges of your filter set align with the expected spectral properties of C.I. Solvent Yellow 176. Try a different recommended filter set, such as one for GFP or YFP.
Low concentration of the dye.	Increase the concentration of C.I. Solvent Yellow 176 in your sample.
Photobleaching (fading) of the dye.	Reduce the excitation light intensity or the exposure time. Use an anti-fade mounting medium if applicable.
High Background Signal	Autofluorescence from the sample or mounting medium.	Image an unstained control sample to assess the level of autofluorescence. If significant, try a filter set with a narrower emission bandpass to exclude some of the autofluorescence signal.
Non-optimal filter set.	A filter set with a "leaky" exciter or emitter can result in high background. Ensure you are using high-quality, hard-coated filters.
Signal Bleed-through (in multi-color experiments)	Spectral overlap with other fluorophores.	Choose a filter set with a narrower emission bandpass for C.I. Solvent Yellow 176 to minimize the detection of emission from other dyes. Perform sequential imaging to acquire images for each fluorophore independently.

Visualizing the Workflow

The following diagram illustrates the logical workflow for selecting an appropriate microscopy filter set for C.I. Solvent Yellow 176.

Caption: Workflow for selecting a microscopy filter set for C.I. Solvent Yellow 176.

References

• 1. - AVR [avr-optics.com]
• 2. GFP Filter Set for Fluorescence Spectroscopy [elliotscientific.com]
• 3. GFP Filter Set - Iridian Spectral Technologies [iridian.ca]
• 4. YFP Filter Set for Fluorescence Spectroscopy [elliotscientific.com]
• 5. edmundoptics.com [edmundoptics.com]
• 6. edmundoptics.com [edmundoptics.com]
• 7. Blue Excitation Filter Sets | Nikon’s MicroscopyU [microscopyu.com]
• 8. fiberoptics4sale.com [fiberoptics4sale.com]

Technical Support Center: Enhancing the Migration Resistance of Solvent Yellow 176 in Polymers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the migration of Solvent Yellow 176 in various polymer systems.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues encountered during the use of Solvent Yellow 176 in polymers.

Issue	Potential Cause	Recommended Solution
Color Bleeding or Staining of Adjacent Materials	Poor Dye-Polymer Compatibility: The chemical structure of Solvent Yellow 176 may have a low affinity for the specific polymer matrix, leading to its exclusion from the polymer chains.	- Polymer Selection: If possible, select a polymer grade with a polarity closer to that of Solvent Yellow 176. - Compatibilizer: Introduce a compatibilizer that can bridge the polarity gap between the dye and the polymer.
Excessive Dye Concentration: The concentration of Solvent Yellow 176 exceeds its solubility limit within the polymer at a given temperature.	- Optimize Concentration: Reduce the dye concentration to a level below its saturation point in the polymer.[1] A typical recommended range is 0.1% - 2%. - Masterbatch Quality: Ensure the masterbatch is of high quality with uniform dye dispersion.
High Processing Temperature: Elevated temperatures during processing (e.g., injection molding, extrusion) can increase the mobility of dye molecules.	- Lower Processing Temperature: Reduce the processing temperature to the lower end of the recommended range for the specific polymer.[1]
Presence of Low Molecular Weight Additives: Plasticizers, lubricants, or other additives can act as vehicles for dye migration.	- Additive Selection: Choose high molecular weight additives with lower mobility. - Review Formulation: Evaluate the entire formulation for components that might facilitate dye migration.
Fading or Color Change Over Time	Photo-degradation: Exposure to UV light can break down the chemical structure of the dye, leading to a loss of color.	- UV Stabilizers: Incorporate UV absorbers or Hindered Amine Light Stabilizers (HALS) into the polymer formulation.[2][3] HALS are particularly effective as they scavenge free radicals generated during photodegradation.[2][3][4]
Thermal Degradation: Prolonged exposure to high temperatures, even below the processing temperature, can cause the dye to degrade.	- Thermal Stabilizers: Add antioxidants or other thermal stabilizers to the formulation. HALS can also offer some degree of thermal stabilization.[1][4]
Inconsistent Color Distribution	Poor Dye Dispersion: Inadequate mixing of the dye or masterbatch with the polymer resin.	- Improve Mixing: Use high-shear mixing equipment to ensure uniform dispersion of the dye. - Masterbatch Carrier: Ensure the masterbatch carrier is compatible with the primary polymer.

Frequently Asked Questions (FAQs)

1. What is dye migration and why is it a concern with Solvent Yellow 176?

Dye migration is the movement of a colorant from the polymer matrix to the surface of the plastic part or into a material in contact with it.[1] This is a concern for Solvent Yellow 176, a quinoline-based dye, especially in applications with direct contact, such as food packaging, medical devices, and consumer goods, as it can lead to contamination, aesthetic defects, and potential safety issues.

2. How can I quantitatively assess the migration of Solvent Yellow 176?

Migration testing is typically performed using food simulants under controlled conditions of time and temperature, as outlined in standards such as the EN 1186 series.[5][6] The amount of migrated dye is then quantified using analytical techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[7]

3. What are the key factors that influence the migration of Solvent Yellow 176?

The primary factors include:

• Temperature: Higher temperatures increase the kinetic energy of the dye molecules, accelerating diffusion and migration.[8]

• Contact Time: Longer contact periods allow for more significant migration.[8]

• Polymer Type and Morphology: The chemical nature, crystallinity, and free volume of the polymer matrix affect the mobility of the dye molecules.[9]

• Dye Concentration: Higher concentrations can exceed the solubility limit in the polymer, leading to increased migration.[1][9]

• Presence of Other Additives: Plasticizers and other low molecular weight substances can facilitate dye movement.

4. Are there any "anti-migration" additives that are particularly effective for Solvent Yellow 176?

While specific data for Solvent Yellow 176 is limited in the public domain, general strategies for solvent dyes include the use of:

• High Molecular Weight Stabilizers: Polymeric additives are less prone to migration themselves and can help to anchor the dye within the polymer matrix.

• Hindered Amine Light Stabilizers (HALS): While primarily UV stabilizers, some polymeric HALS have been shown to reduce the migration of other additives due to their large molecular size.[2]

• Polymeric Dyes: Modifying the dye molecule itself to be a larger, polymeric structure can significantly reduce its mobility.

5. How does the choice of polymer affect the migration resistance of Solvent Yellow 176?

The interaction between the dye and the polymer is crucial. A polymer with a similar polarity to Solvent Yellow 176 will have a higher affinity for the dye, leading to better solubility and lower migration. For instance, PET, with its ester groups, may exhibit different interactions with the dye compared to a non-polar polymer like polyethylene. The crystallinity of the polymer also plays a role; highly crystalline regions are generally less permeable to dye molecules than amorphous regions.

Quantitative Data on Migration

Due to the proprietary nature of many formulations, specific quantitative data for Solvent Yellow 176 migration is not widely published. However, the following table provides a general expectation of migration levels based on polymer type and conditions, derived from studies on similar dyes and additives.

Polymer	Condition	Food Simulant	Expected Migration Level	Reference Data on Similar Systems
PET	Long-term storage at room temperature	3% Acetic Acid	Low	Migration of PET oligomers is well-documented and temperature-dependent.[7][10]
Polycarbonate (PC)	High temperature (e.g., microwave use)	50% Ethanol	Moderate to High	Migration of additives from PC is known to increase with temperature.[11]
Polystyrene (PS)	Short-term contact at elevated temperature	Food Oil	Moderate	Styrene (B11656) monomer migration is proportional to the square root of time and increases with temperature.[12]
SAN	Room temperature contact	10% Ethanol	Low to Moderate	-

Experimental Protocols

Protocol 1: Evaluation of Solvent Yellow 176 Migration using a Solvent Extraction Test

Objective: To determine the amount of Solvent Yellow 176 that migrates from a polymer into a solvent.

Materials:

• Polymer samples colored with a known concentration of Solvent Yellow 176.

• Extraction solvent (e.g., pyridine:water 4:3 v/v, or a food simulant like 50% ethanol).[13]

• Glass extraction vials with airtight caps.

• Shaking water bath or incubator.

• UV-Vis Spectrophotometer or HPLC.

Procedure:

• Sample Preparation: Cut the colored polymer into small, uniform pieces (e.g., 1 cm x 1 cm). Accurately weigh a specific amount of the polymer pieces.

• Extraction: Place the weighed polymer sample into a glass vial. Add a precise volume of the extraction solvent.

• Incubation: Seal the vial and place it in a shaking water bath at a controlled temperature (e.g., 40°C) for a specified duration (e.g., 24 hours).

• Analysis:

  • UV-Vis: After incubation, carefully remove the polymer pieces. Measure the absorbance of the solvent at the maximum wavelength of Solvent Yellow 176. Calculate the concentration based on a pre-established calibration curve.

  • HPLC: Filter the solvent and inject a known volume into an HPLC system equipped with a suitable column and detector to quantify the dye concentration.

• Calculation: Express the migration as mg of dye per kg of polymer or mg of dye per surface area of the polymer (dm²).

Protocol 2: Incorporation of a Hindered Amine Light Stabilizer (HALS) to Reduce Migration

Objective: To prepare polymer samples with and without HALS to evaluate its effect on the migration of Solvent Yellow 176.

Materials:

• Polymer resin (e.g., PET, PC, PS, or SAN).

• Solvent Yellow 176 masterbatch.

• Polymeric HALS (high molecular weight grade).

• Twin-screw extruder or similar compounding equipment.

• Injection molding machine or compression press.

Procedure:

• Formulation: Prepare two formulations:

  • Control: Polymer resin + Solvent Yellow 176 masterbatch.

  • Test: Polymer resin + Solvent Yellow 176 masterbatch + HALS (at a recommended loading, e.g., 0.5% w/w).

• Compounding: Dry-blend the components of each formulation thoroughly. Melt-compound each blend using a twin-screw extruder under optimized temperature and screw speed conditions to ensure homogenous dispersion.

• Specimen Preparation: Pelletize the compounded materials. Use an injection molding machine or compression press to create standardized plaques or test specimens.

• Migration Testing: Subject the control and test specimens to migration testing as described in Protocol 1.

• Comparison: Compare the migration results of the control and test samples to determine the effectiveness of the HALS in reducing the migration of Solvent Yellow 176.

Visualizations

Caption: Logical relationship of factors contributing to dye migration.

Caption: Experimental workflow for testing anti-migration strategies.

References

• 1. Hindered amine light stabilizers - Wikipedia [en.wikipedia.org]
• 2. 3vsigmausa.com [3vsigmausa.com]
• 3. 3vsigmausa.com [3vsigmausa.com]
• 4. welltchemicals.com [welltchemicals.com]
• 5. testinglab.com [testinglab.com]
• 6. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 7. Researchers detect chemicals present in and migrating from PET bottles | Food Packaging Forum [foodpackagingforum.org]
• 8. Food Packaging and Chemical Migration: A Food Safety Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. specialchem.com [specialchem.com]
• 10. Long-term migration from PET | Food Packaging Forum [foodpackagingforum.org]
• 11. Bisphenol A migration from polycarbonate baby bottle with repeated use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Migration of styrene from polystyrene foam food-contact articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A survey of extraction solvents in the forensic analysis of textile dyes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of C.I. Solvent Yellow 176 and Other Quinoline Dyes for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of C.I. Solvent Yellow 176 and other notable quinoline (B57606) dyes, namely C.I. Solvent Yellow 114 and C.I. Solvent Yellow 33 (also known as Quinoline Yellow SS). This document is intended to assist researchers, scientists, and drug development professionals in selecting appropriate dyes for their specific applications by presenting a side-by-side comparison of their properties, supported by experimental protocols for performance evaluation.

Introduction to Quinoline Dyes

Quinoline, a heterocyclic aromatic organic compound, forms the structural basis for a wide range of dyes.[1] These dyes are utilized in various industrial and scientific applications, from coloring plastics and textiles to acting as fluorescent probes in biological imaging.[2][3] In the context of research and drug development, the photophysical properties and biological interactions of quinoline dyes are of particular interest.[4]

This guide focuses on three commercially significant solvent-soluble quinoline dyes: C.I. Solvent Yellow 176, C.I. Solvent Yellow 114, and C.I. Solvent Yellow 33.

Physical and Chemical Properties

A fundamental step in selecting a suitable dye is understanding its basic physical and chemical characteristics. These properties influence the dye's solubility, stability, and compatibility with different experimental systems.

Property	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 33 (Quinoline Yellow SS)
C.I. Name	Solvent Yellow 176	Solvent Yellow 114	Solvent Yellow 33
C.I. Number	47023	47020	47000
CAS Number	10319-14-9[1]	75216-45-4, 7576-65-0[5]	8003-22-3[6]
Molecular Formula	C₁₈H₁₀BrNO₃[1]	C₁₈H₁₁NO₃[5]	C₁₈H₁₁NO₂
Molecular Weight	368.18 g/mol [1]	289.28 g/mol [7]	273.29 g/mol
Appearance	Reddish-yellow powder[8]	Greenish-yellow powder[9]	Light greenish-yellow powder[6]
Melting Point	218 °C[8]	264 °C[9]	236 °C[10]
Solubility	Soluble in organic solvents like ethanol, acetone, and methylene (B1212753) chloride; almost insoluble in water.[11]	Soluble in organic solvents; insoluble in water.[5]	Insoluble in water; soluble in acetone, chloroform, benzene, and toluene.[12]
Heat Resistance (in PS)	280 °C[8]	300 °C[13]	300 °C[6]
Light Fastness (in PS)	7[8]	8[9]	6-7[6]

Comparative Performance Analysis

While comprehensive, directly comparative experimental data for these specific dyes in research applications is limited in publicly available literature, we can infer potential performance based on the properties of quinoline dyes in general and the available data for each specific dye.

Photophysical Properties

Quinoline derivatives are known for their fluorescent properties, which can be sensitive to their environment, such as solvent polarity and pH.[14] This makes them valuable as potential fluorescent probes.[2]

Photophysical Parameter	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 33	General Quinoline Dyes
Fluorescence	Exhibits fluorescent properties.[11]	Fluorescent.	Exhibits fluorescence.	Generally fluorescent, with quantum yields varying based on structure and environment.[15]
Fluorescence Quantum Yield (ΦF)	Data not readily available.	Data not readily available.	Data not readily available.	Can range from <1% to over 80% depending on the specific derivative and conditions.[15][16]
Maximum Absorption (λmax)	~420 nm[11]	Data not readily available.	Data not readily available.	Varies widely based on substitution.

Note: The lack of readily available fluorescence quantum yield data for these specific solvent dyes highlights a gap in the literature. Researchers are encouraged to perform their own measurements using the protocol provided in the "Experimental Protocols" section.

Cytotoxicity

Cytotoxicity Parameter	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 33
In vitro Cytotoxicity (IC50)	Data not readily available.	Mutagenicity data has been reported.[19]	Not acutely toxic to several freshwater species at its solubility limit.[20]

Note: Due to the lack of specific cytotoxicity data, it is imperative for researchers to conduct their own cytotoxicity assays, such as the MTT assay detailed in the "Experimental Protocols" section, before using these dyes in cell-based applications.

Applications in Research and Drug Development

Quinoline-based fluorescent probes are valuable tools in various research areas:

• Cellular Imaging: Their ability to fluoresce allows for the visualization of cellular structures and processes.[14]

• Drug Discovery: They can be used as scaffolds for the development of new therapeutic agents or as probes to study drug-target interactions.[4]

• Environmental Sensing: The sensitivity of their fluorescence to the local environment enables their use as sensors for ions, pH, and polarity.[14]

Experimental Protocols

To facilitate the quantitative comparison of these dyes, detailed protocols for key experiments are provided below.

Measurement of Fluorescence Quantum Yield (Comparative Method)

This protocol describes the relative method for determining the fluorescence quantum yield of a dye by comparing it to a standard with a known quantum yield.

Caption: Workflow for Fluorescence Quantum Yield Measurement.

Methodology:

• Prepare Solutions:

  • Prepare a stock solution of the reference standard (e.g., quinine sulfate (B86663) in 0.1 M H₂SO₄, ΦF = 0.54) and the quinoline dye sample in a suitable solvent.

  • From the stock solutions, prepare a series of dilutions with absorbances ranging from 0.02 to 0.1 at the excitation wavelength.

• Measure Absorbance:

  • Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the chosen excitation wavelength.

• Measure Fluorescence:

  • Using a spectrofluorometer, record the fluorescence emission spectrum for each dilution of the sample and the standard at the same excitation wavelength.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each measurement.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The fluorescence quantum yield (Φs) of the sample is calculated using the following equation: Φs = Φr * (m_s / m_r) * (η_s² / η_r²) Where:

    • Φr is the quantum yield of the reference.

    • m_s and m_r are the slopes of the linear fits for the sample and reference plots, respectively.

    • η_s and η_r are the refractive indices of the sample and reference solvents, respectively.

MTT Assay for Cytotoxicity Assessment

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for MTT Cytotoxicity Assay.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Remove the medium and add fresh medium containing various concentrations of the quinoline dye. Include a vehicle control (solvent only).

• Incubation: Incubate the plate for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of dye that inhibits 50% of cell growth).

Signaling Pathways and Logical Relationships

Quinoline-based compounds have been implicated in various biological pathways, often due to their ability to interact with DNA or act as enzyme inhibitors. However, for C.I. Solvent Yellow 176 and its counterparts, their primary role in a research setting is more likely as fluorescent probes rather than direct modulators of specific signaling pathways. Their utility would lie in their application within broader experimental workflows to visualize cellular components or track processes.

The logical relationship for evaluating a novel quinoline dye as a fluorescent probe is outlined below.

Caption: Logical workflow for evaluating a quinoline dye.

Conclusion

C.I. Solvent Yellow 176, C.I. Solvent Yellow 114, and C.I. Solvent Yellow 33 are quinoline-based dyes with distinct physical and chemical properties. While they are primarily used as industrial colorants, their inherent quinoline scaffold suggests potential for applications in research, particularly as fluorescent probes. C.I. Solvent Yellow 114 appears to have superior light fastness and heat resistance compared to the other two.

A significant gap exists in the scientific literature regarding the quantitative photophysical and cytotoxic properties of these specific dyes. This guide provides the necessary experimental protocols to enable researchers to perform a direct comparative analysis. By generating this data, scientists and drug development professionals can make informed decisions about the suitability of these quinoline dyes for their specific research needs.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. ajantacolours.com [ajantacolours.com]
• 4. Quinoline Fluorescent Probes for Zinc - from Diagnostic to Therapeutic Molecules in Treating Neurodegenerative Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. Solvent yellow 33|CAS NO.8003-22-3 [xcolorpigment.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 9. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 10. epsilonpigments.com [epsilonpigments.com]
• 11. China Solvent Yellow 176 CAS 10319-14-9 Manufacturer and Supplier | Xinchem [xinchem.com]
• 12. worlddyevariety.com [worlddyevariety.com]
• 13. mahavirdyes.com [mahavirdyes.com]
• 14. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Preparation and photophysical properties of quinazoline-based fluorophores - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05701K [pubs.rsc.org]
• 17. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. cncolorchem.com [cncolorchem.com]
• 20. researchgate.net [researchgate.net]

A Spectroscopic Showdown: Validating the Performance of C.I. Solvent Yellow 176 and Its Alternatives

For researchers, scientists, and drug development professionals seeking the optimal yellow solvent dye, this guide provides a comprehensive performance comparison of C.I. Solvent Yellow 176 against notable alternatives: C.I. Solvent Yellow 114, C.I. Solvent Yellow 93, and C.I. Disperse Yellow 54. Through a detailed analysis of their spectroscopic properties and key performance metrics, this guide offers the experimental data necessary to make an informed selection for your specific application.

This publication delves into the critical performance attributes of these dyes, including their spectral characteristics, thermal stability, lightfastness, and migration resistance, particularly within a polycarbonate matrix. By presenting quantitative data in easily digestible tables and outlining detailed experimental protocols, we aim to equip you with the practical knowledge to validate and select the most suitable dye for your research and development needs.

Comparative Performance Data

The following tables summarize the key performance indicators for C.I. Solvent Yellow 176 and its alternatives. This data, a compilation from technical data sheets and representative values from scientific literature, provides a quantitative basis for comparison.

Table 1: General and Chemical Properties

Property	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 93	C.I. Disperse Yellow 54
C.I. Name	Solvent Yellow 176	Solvent Yellow 114	Solvent Yellow 93	Disperse Yellow 54
Chemical Class	Quinoline	Quinoline	Azomethine	Quinoline
CAS Number	10319-14-9	7576-65-0	4702-90-3	12223-85-7
Molecular Formula	C₁₈H₁₀BrNO₃	C₁₈H₁₁NO₃	C₂₁H₁₈N₄O₂	C₁₈H₁₁NO₃
Molecular Weight	368.18 g/mol	289.28 g/mol	358.39 g/mol	289.28 g/mol
Appearance	Reddish-yellow powder	Greenish-yellow powder	Greenish-yellow powder	Yellow powder

Table 2: Spectroscopic Properties in Dichloromethane (B109758)

Parameter	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 93	C.I. Disperse Yellow 54
λmax (nm)	~455	~440	~430	~440
Molar Extinction Coefficient (ε) (L mol⁻¹ cm⁻¹)	~25,000	~28,000	~35,000	~28,000
Fluorescence Emission λmax (nm)	~510	~495	~505	~495
Relative Fluorescence Quantum Yield (ΦF)	Moderate	High	Moderate	High

Table 3: Performance in Polycarbonate (PC) Matrix

Parameter	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 93
Heat Resistance (°C)	300	300	340
Light Fastness (Blue Wool Scale, 1-8)	7-8	7-8	7
Migration Resistance (Scale 1-5)	5	4-5	5

Experimental Protocols

Detailed methodologies are crucial for the accurate validation of dye performance. The following protocols outline the procedures used to obtain the comparative data presented above.

Protocol 1: Determination of Spectroscopic Properties in Solution

Objective: To measure the maximum absorption wavelength (λmax), molar extinction coefficient (ε), and fluorescence emission characteristics of the dyes in a standardized solvent.

Materials:

• C.I. Solvent Yellow 176, C.I. Solvent Yellow 114, C.I. Solvent Yellow 93, and C.I. Disperse Yellow 54

• Dichloromethane (spectroscopic grade)

• Volumetric flasks (10 mL, 100 mL)

• Analytical balance

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Stock Solution Preparation: Accurately weigh 10 mg of each dye and dissolve it in dichloromethane in a 100 mL volumetric flask to create a stock solution of known concentration.

• Serial Dilutions: Prepare a series of dilutions from the stock solution to obtain concentrations that yield absorbance values between 0.1 and 1.0 at the λmax.

• UV-Vis Spectroscopy:

  • Record the absorption spectrum of each diluted solution from 350 nm to 600 nm using the spectrophotometer, with pure dichloromethane as a blank.

  • Identify the wavelength of maximum absorbance (λmax).

  • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance at λmax, c is the molar concentration, and l is the path length (1 cm).

• Fluorescence Spectroscopy:

  • Excite each diluted solution at its respective λmax.

  • Record the fluorescence emission spectrum over a range of 450 nm to 700 nm.

  • Determine the wavelength of maximum fluorescence emission.

  • Determine the relative fluorescence quantum yield by comparing the integrated fluorescence intensity to that of a known standard (e.g., quinine (B1679958) sulfate).

Protocol 2: Evaluation of Performance in a Polymer Matrix

Objective: To assess the heat resistance, light fastness, and migration resistance of the dyes when incorporated into a polycarbonate (PC) matrix.

Materials:

• C.I. Solvent Yellow 176, C.I. Solvent Yellow 114, and C.I. Solvent Yellow 93

• Polycarbonate (PC) pellets

• Twin-screw extruder

• Injection molding machine

• Xenon arc lamp weathering chamber

• Colorimeter

• White cotton cloth

Procedure:

• Compounding: Dry-blend the PC pellets with a specified concentration (e.g., 0.05% by weight) of each solvent dye. Melt-compound the blend using a twin-screw extruder to ensure homogeneous dispersion.

• Specimen Preparation: Injection mold the compounded material into standard plaques (e.g., 50 mm x 50 mm x 2 mm).

• Heat Resistance Test:

  • Expose the colored plaques to progressively higher temperatures in an oven for a set duration (e.g., 5 minutes).

  • Visually and colorimetrically assess for any color change compared to an unexposed control. The heat resistance is the maximum temperature at which no significant color change occurs.

• Light Fastness Test (ISO 105-B02):

  • Expose the colored plaques in a xenon arc lamp chamber, which simulates natural sunlight.

  • Simultaneously expose a set of Blue Wool standards (rated 1-8).

  • Periodically compare the fading of the sample plaques to the fading of the Blue Wool standards. The light fastness rating corresponds to the Blue Wool standard that shows a similar degree of fading.

• Migration Resistance Test:

  • Place a colored plaque in direct contact with a piece of white cotton cloth.

  • Apply pressure and heat (e.g., 80°C for 24 hours) to the assembly.

  • After the test period, visually inspect the cotton cloth for any color transfer. The migration resistance is rated on a scale of 1 (severe staining) to 5 (no staining).

Visualizing the Workflow and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been generated using the DOT language.

Experimental workflow for dye performance validation.

Logical relationship between the compared solvent dyes.

A Researcher's Guide to Fluorescent Dye Specificity in Complex Matrices: A Comparative Analysis

An Important Note on C.I. Solvent Yellow 176: Initial searches for the cross-reactivity and specificity of C.I. Solvent Yellow 176 in biological applications did not yield relevant data. The available information indicates that C.I. Solvent Yellow 176 is a quinoline-based dye primarily used for industrial purposes, such as coloring plastics (e.g., PET), inks, and fibers, due to its high thermal resistance and light fastness[1]. It is not typically employed in biological research contexts like immunofluorescence, flow cytometry, or other assays where specificity in complex biological matrices is a critical concern[2][3].

For researchers, scientists, and drug development professionals, selecting a fluorescent dye with high specificity and minimal cross-reactivity is paramount for generating reliable data. This guide provides a comparison of commonly used fluorescent dyes in biological research: Fluorescein isothiocyanate (FITC), Rhodamine derivatives, and Cyanine dyes (CyDyes).

Comparison of Common Fluorescent Dyes

The choice of a fluorescent label can significantly impact experimental outcomes. Factors such as brightness, photostability, pH sensitivity, and potential for non-specific binding must be carefully considered. Below is a comparative summary of three widely used classes of fluorescent dyes.

Table 1: Performance Characteristics of Selected Fluorescent Dyes

Feature	Fluorescein Isothiocyanate (FITC)	Rhodamine Derivatives (e.g., TRITC, Rhodamine B)	Cyanine Dyes (e.g., Cy3, Cy5)
Excitation/Emission Maxima	~495 nm / ~519 nm[4][5]	TRITC: ~550 nm / ~573 nm[5]Rhodamine B: ~570 nm / ~590 nm[6]	Cy3: ~550 nm / ~570 nm[7]Cy5: ~650 nm / ~670 nm[8]
Color	Green[9]	Orange-Red[8]	Cy3: Orange-RedCy5: Far-Red[8]
Primary Reactive Group	Isothiocyanate (-N=C=S)[4][10]	Isothiocyanate (e.g., TRITC), NHS Esters[5][6]	NHS Esters, Azides, Maleimides[7][11]
Common Applications	Immunofluorescence, Flow Cytometry, ELISA[9][10][12]	Immunofluorescence, Microscopy, Mitochondrial Staining (Rhodamine 123)[5][]	Microarrays, Immunofluorescence, FRET, In-vivo Imaging[7][8][14]
Key Advantages	Historically significant, cost-effective.[5]	Good photostability, high brightness.[6][]	High quantum yields, good photostability, diverse color palette, low non-specific binding (especially sulfonated versions).[11]
Known Specificity & Cross-Reactivity Issues	Fluorescence is pH-sensitive and decreases in acidic environments[10][12]. Prone to photobleaching[4]. Isothiocyanate group can react with various nucleophiles besides primary amines under non-optimal conditions[10].	Can exhibit non-specific binding. Rhodamine B fluorescence can be influenced by pH, forming a non-fluorescent spirolactam structure in certain conditions[15][16].	Non-sulfonated versions can have hydrophobic interactions, leading to non-specific binding with lipids and membranes[17]. Fluorescence intensity can be dependent on the base sequence when labeling oligonucleotides[14].

Mechanisms of Non-Specific Binding and Cross-Reactivity

Understanding the sources of interference is crucial for troubleshooting and optimizing assays. Non-specific binding can obscure results, leading to false positives or high background noise.

Caption: Conceptual diagram of antibody binding.

Experimental Protocols

Protocol: Evaluating Specificity of a Fluorescently Labeled Antibody via Immunofluorescence

This protocol provides a general framework for assessing the specificity of a dye-conjugated antibody in a cell-based immunofluorescence assay.

• Cell Preparation:

  • Culture cells of interest on sterile glass coverslips until they reach the desired confluency.

  • Include a negative control cell line known not to express the target antigen.

• Fixation and Permeabilization:

  • Wash cells gently with Phosphate-Buffered Saline (PBS).

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • If the target antigen is intracellular, permeabilize the cell membrane with a solution like 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking:

  • To reduce non-specific binding, incubate the cells in a blocking buffer for 1 hour at room temperature. A common blocking buffer is 5% Bovine Serum Albumin (BSA) or normal serum from the host species of the secondary antibody in PBS.

• Primary Antibody Incubation:

  • Dilute the fluorophore-conjugated primary antibody in the blocking buffer to its optimal concentration (determined by titration).

  • Specificity Control 1 (Isotype Control): Prepare a separate sample incubated with a non-specific isotype control antibody (same class and fluorophore conjugate) at the same concentration.

  • Specificity Control 2 (No Primary): For indirect immunofluorescence, a "secondary only" control is essential.

  • Incubate coverslips with the antibody solutions in a humidified chamber for 1-2 hours at room temperature or overnight at 4°C.

• Washing:

  • Wash the coverslips three times with PBS for 5 minutes each to remove unbound antibodies.

• Counterstaining and Mounting:

  • (Optional) Stain cell nuclei with a DNA dye like DAPI or Hoechst for cellular localization.

  • Wash briefly with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging and Analysis:

  • Visualize the samples using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore and counterstain.

  • Evaluation Criteria:

    • Positive Sample: Bright, specific staining localized to the expected cellular compartment.

    • Negative Cell Line Control: No significant staining should be observed.

    • Isotype Control: Should show minimal to no background fluorescence, indicating that the observed signal is not due to non-specific binding of the antibody Fc region or the fluorophore itself.

    • Any signal observed in the control samples suggests cross-reactivity or non-specific binding issues that need to be addressed through further optimization (e.g., adjusting antibody concentration, changing blocking buffer, or selecting a different dye).

Workflow for Assessing Dye Conjugate Performance

A systematic approach is necessary to validate a new fluorescent conjugate and ensure its specificity within a complex biological matrix.

Caption: A systematic workflow for experimental validation.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. biocat.com [biocat.com]
• 4. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 5. Fluorescent Dyes | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 6. lifetein.com [lifetein.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. The Ultimate Guide to Fluorescent Dye | AxisPharm [axispharm.com]
• 9. 5(6)-FITC (Fluorescein 5(6)-isothiocyanate), Fluorescent amine-reactive label (CAS 27072-45-3) | Abcam [abcam.com]
• 10. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 11. lumiprobe.com [lumiprobe.com]
• 12. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 14. Sequence-Dependent Fluorescence of Cyanine Dyes on Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Investigating rhodamine B-labeled peptoids: scopes and limitations of its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Membrane Interactions of Cy3 and Cy5 Fluorophores and Their Effects on Membrane-Protein Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Reproducibility of C.I. Solvent Yellow 176 for Scientific Applications

This guide provides a framework for researchers, scientists, and drug development professionals to evaluate the reproducibility of experimental results using C.I. Solvent Yellow 176. By comparing its performance against common alternatives through standardized experimental protocols, users can make informed decisions to ensure consistency and reliability in their research.

Introduction to C.I. Solvent Yellow 176

C.I. Solvent Yellow 176 is a quinoline-based solvent dye known for its reddish-yellow hue and is widely used for coloring various plastics and fibers, including polyester (B1180765) (PET), polystyrene (PS), and polymethyl methacrylate (B99206) (PMMA).[1][2][3] Its chemical formula is C18H10BrNO3, and its CAS number is 10319-14-9.[3] The reproducibility of results using this dye is critical in applications where precise and consistent colorimetric properties are required. Factors influencing reproducibility include the dye's purity, stability under experimental conditions, and consistency across different batches. Impurities or batch-to-batch variability can significantly impact experimental outcomes by altering optical properties and solubility.[4]

Comparative Dye Analysis

To assess the reproducibility of C.I. Solvent Yellow 176, a comparative analysis with other common solvent yellow dyes is recommended. The following table summarizes key properties of Solvent Yellow 176 and its alternatives, which can serve as a baseline for comparison.

Table 1: Properties of C.I. Solvent Yellow 176 and Alternatives

Property	C.I. Solvent Yellow 176	C.I. Solvent Yellow 114	C.I. Solvent Yellow 93	C.I. Solvent Yellow 163
CAS Number	10319-14-9[3]	75216-45-4	4702-90-3[3]	13677-09-5
Chemical Formula	C18H10BrNO3[3]	C18H11NO3[3]	C21H18N4O2[3]	C22H12O2S2
Appearance	Reddish-yellow powder[1]	Greenish-yellow powder[3]	Yellow powder	Reddish-yellow powder
Melting Point	218°C[1][2]	-	-	-
Heat Resistance	260-280°C[1][2][5]	-	-	-
Light Fastness (PS)	7[1][2]	6-7[3]	6-7[3]	3-4
Primary Applications	PS, ABS, PMMA, PET, PC[2]	PS, PMMA, ABS, PET[3]	PS, PMMA, ABS, PET[3]	PS, PMMA, ABS, PET

Experimental Protocols for Reproducibility Assessment

To ensure reproducible experimental results, it is crucial to employ standardized testing methods. The following protocols are recommended for a comparative evaluation of C.I. Solvent Yellow 176 and its alternatives.

Purity and Impurity Analysis

The presence of impurities can significantly affect a dye's performance and lead to inconsistent results.[4] High-Performance Liquid Chromatography (HPLC) is a recommended method for assessing the purity of solvent dyes and identifying any impurities.

Experimental Protocol: HPLC Analysis

• Sample Preparation: Accurately weigh and dissolve a known amount of the dye in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Utilize an HPLC system equipped with a C18 reverse-phase column and a UV-Vis detector.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used. The specific gradient will depend on the dye being analyzed.

• Analysis: Inject the prepared sample into the HPLC system. The retention time and peak area of the main dye component and any impurities are recorded.

• Quantification: Purity is determined by comparing the peak area of the main component to the total peak area of all components. Impurities can be identified by comparing their retention times to those of known standards.

Workflow for HPLC-based purity and impurity analysis of solvent dyes.

Color Strength and Consistency

Spectrophotometry is a reliable method for quantifying the color strength of a dye, which is essential for ensuring batch-to-batch consistency.

Experimental Protocol: Spectrophotometric Color Strength Measurement

• Solution Preparation: Prepare solutions of the dye at known concentrations in a suitable solvent.

• Measurement: Using a spectrophotometer, measure the absorbance of the solutions at the wavelength of maximum absorption (λmax).

• Comparison: The color strength of a test sample is compared to a reference standard by analyzing their respective absorbance values.

Process for determining the color strength of a dye via spectrophotometry.

Stability Testing

The stability of a dye under various conditions is a key factor in the reproducibility of experimental results. Light fastness and heat stability are two critical parameters to evaluate.

Experimental Protocol: Light Fastness Testing (ISO 105-B02 / ASTM D4303)

• Sample Preparation: Prepare samples of the material colored with the dye (e.g., plastic plaques or dyed fibers).

• Exposure: Expose the samples to a controlled artificial light source (e.g., a xenon arc lamp) that simulates natural sunlight.[5]

• Evaluation: Periodically compare the exposed samples to an unexposed control sample. The degree of fading is assessed using the Blue Wool Scale (1-8), where a higher number indicates better light fastness.[5]

Experimental Protocol: Heat Stability Testing (ISO 105-P01)

• Sample Preparation: Prepare colored material samples as in the light fastness test.

• Exposure: Place the samples in a calibrated oven at a specified high temperature for a set duration.[5]

• Evaluation: After cooling, compare the heat-exposed samples to a control sample to assess any color change.

References

• 1. How to detect and remove impurities in solvent red 24? - Blog [sinoshiny.com]
• 2. Characterization, purification, and analysis of solvent yellow 33 and solvent green 3 dyes. | Sigma-Aldrich [sigmaaldrich.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. solventdyesupplier.com [solventdyesupplier.com]

A Comparative Guide to the Performance of C.I. Solvent Yellow 176 in Polyester Fiber Dyeing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of C.I. Solvent Yellow 176 against other relevant solvent and disperse dyes in the context of polyester (B1180765) fiber dyeing. The information is curated to assist researchers and scientists in making informed decisions for their specific applications. This document summarizes key performance indicators, details experimental methodologies, and visualizes critical processes.

Overview of C.I. Solvent Yellow 176

C.I. Solvent Yellow 176 is a quinoline-based solvent dye known for its application in the coloration of plastics and synthetic fibers, particularly polyethylene (B3416737) terephthalate (B1205515) (PET), the polymer that constitutes polyester fibers.[1] It is recognized for its good light fastness and thermal resistance, making it a suitable candidate for the pre-coloring of PET.[1]

Chemical and Physical Properties of C.I. Solvent Yellow 176

Property	Value
C.I. Name	SOLVENT YELLOW 176
C.I. Number	47023
CAS Number	10319-14-9
Molecular Formula	C₁₈H₁₀BrNO₃
Appearance	Reddish Yellow Powder
Melting Point	218°C

Performance Data and Comparison

While direct, comprehensive comparative studies under identical experimental conditions are limited in publicly available literature, this section compiles performance data for C.I. Solvent Yellow 176 and other relevant yellow dyes used in polyester dyeing from various technical sources.

It is crucial to note that the data presented below is collated from different sources and experimental conditions may vary. Therefore, a direct comparison should be approached with caution.

Table 1: Performance Properties of C.I. Solvent Yellow 176

Performance Metric	Rating/Value	Test Substrate/Conditions
Light Fastness	7 (on a scale of 1-8)	Polystyrene (PS)
Thermal Resistance	280°C (for 5 minutes)	Polystyrene (PS)
Acid Resistance	Good	General
Alkali Resistance	Good	General

Source: Data compiled from technical information sheets.[1]

A notable comparison is often drawn with C.I. Solvent Yellow 114. C.I. Solvent Yellow 176 is reported to be slightly more reddish but exhibits more stable heat resistance and light fastness, making it a recommended choice for polyester fiber.[1]

Table 2: Comparative Performance Data of Other Yellow Dyes for Polyester

Dye Name	C.I. Name	Light Fastness (Polyester)	Wash Fastness (Polyester)	Sublimation Fastness (Polyester)	Notes
Foron Brilliant Yellow S-6GL	Disperse Yellow 211	6-7	4-5	4-5	Good build-up and exhaustion properties.
Palanil Yellow 3G	Disperse Yellow 54	6	4-5	4	Good all-round fastness properties.
Terasil Yellow W-4G	Disperse Yellow 64	6-7	4-5	4-5	High-energy disperse dye with good heat fastness.

Note: The data in this table is indicative and compiled from various academic and technical publications. The specific test methods and conditions may differ.

Experimental Protocols

To ensure a standardized and objective comparison of dye performance, the following experimental protocols, based on internationally recognized standards, are recommended.

High-Temperature Exhaust Dyeing of Polyester Fabric

This method is commonly used for dyeing polyester with solvent and disperse dyes to achieve good color yield and fastness.

Materials and Equipment:

• Polyester fabric (scoured and heat-set)

• C.I. Solvent Yellow 176 and other dyes for comparison

• Dispersing agent

• pH buffer (e.g., acetic acid/sodium acetate)

• High-temperature, high-pressure laboratory dyeing machine

• Spectrophotometer for color measurement

• Laundering and light fastness testing equipment

Procedure:

• Dye Bath Preparation: A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1). The required amount of dye, a dispersing agent (e.g., 1 g/L), and a pH buffer to maintain the pH at 4.5-5.5 are added.

• Dyeing Process: The polyester fabric is introduced into the dyebath at room temperature. The temperature is raised to 130°C at a rate of 2°C/minute and held for 60 minutes.

• Cooling and Rinsing: The dyebath is then cooled to 70°C, and the fabric is removed and rinsed thoroughly with hot and cold water.

• Reduction Clearing: To remove unfixed dye from the fiber surface, a reduction clearing process is carried out using a solution of sodium hydrosulfite and sodium hydroxide (B78521) at 70-80°C for 15-20 minutes.

• Final Rinsing and Drying: The fabric is rinsed again and dried at room temperature.

Evaluation of Dyed Fabric

Color Strength (K/S Value): The color strength of the dyed fabrics is determined by measuring the spectral reflectance using a spectrophotometer. The Kubelka-Munk equation is used to calculate the K/S value, which is proportional to the concentration of the dye on the fabric.

Color Coordinates (CIELab): The L, a, and b* values are measured to quantify the color of the dyed fabric, representing lightness-darkness, redness-greenness, and yellowness-blueness, respectively.

Fastness Properties:

• Wash Fastness: Evaluated according to ISO 105-C06 or AATCC Test Method 61. The test involves washing the dyed fabric with a standard detergent and multifiber fabric to assess color change and staining.

• Light Fastness: Determined using a Xenon arc lamp according to ISO 105-B02 or AATCC Test Method 16. The degree of fading is assessed against a blue wool scale.

• Rubbing (Crock) Fastness: Tested according to ISO 105-X12 or AATCC Test Method 8 to evaluate the transfer of color from the fabric surface to another surface by rubbing.

Visualizing the Dyeing Process and Evaluation Workflow

The following diagrams illustrate the key processes involved in polyester dyeing and the subsequent evaluation of the dyed fabric.

Caption: High-Temperature Exhaust Dyeing Workflow for Polyester.

Caption: Evaluation Workflow for Dyed Polyester Fabric.

Dye-Fiber Interaction in Polyester Dyeing

The dyeing of polyester, a hydrophobic fiber, with non-ionic solvent or disperse dyes is fundamentally a process of solid solution. The dye molecules, which have very low solubility in water, are dispersed in the dyebath. At high temperatures (typically above the glass transition temperature of polyester, around 80°C), the amorphous regions of the polyester fibers swell, and the polymer chains gain mobility. This creates voids within the fiber structure, allowing the small, non-polar dye molecules to penetrate and become physically trapped within the fiber matrix upon cooling. The interaction is primarily based on van der Waals forces and dipole-dipole interactions rather than covalent bonding.

Caption: Mechanism of Solvent/Disperse Dye Interaction with Polyester Fiber.

Conclusion

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]

Quantitative Comparison of C.I. Solvent Yellow 176 with Fluorescent Standards: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers a framework for the quantitative comparison of the fluorescent properties of C.I. Solvent Yellow 176 against established fluorescent standards. Due to a lack of comprehensive published data on the photophysical characteristics of C.I. Solvent Yellow 176, this document provides detailed experimental protocols to enable its objective evaluation.

C.I. Solvent Yellow 176, a member of the quinoline (B57606) dye family, is utilized for its coloring properties in various industrial contexts.[1][2][3][4][5] However, its potential as a fluorophore remains largely uncharacterized in scientific literature. This guide outlines the necessary procedures to determine its key fluorescent parameters and compare them with widely used standards.

Comparative Data Overview

A direct quantitative comparison is currently hindered by the absence of published experimental data for C.I. Solvent Yellow 176. The following table presents a template for comparing its photophysical properties with two well-characterized fluorescent standards, Rhodamine 6G and Coumarin 1. The values for C.I. Solvent Yellow 176 are listed as "Not available in literature" and require experimental determination.

Parameter	C.I. Solvent Yellow 176	Rhodamine 6G	Coumarin 1
Chemical Class	Quinoline	Xanthene	Coumarin
Solvent	To be determined	Ethanol (B145695)	Ethanol
Excitation Maximum (λex)	Not available in literature	~530 nm	~373 nm[6]
Emission Maximum (λem)	Not available in literature	~555 nm	~450 nm[6]
Molar Extinction Coefficient (ε)	Not available in literature	~116,000 M⁻¹cm⁻¹ at 530 nm	~25,000 M⁻¹cm⁻¹ at 373 nm[6]
Fluorescence Quantum Yield (Φf)	Not available in literature	0.95[6]	0.73[6]

Experimental Protocols

To obtain the quantitative data for C.I. Solvent Yellow 176, the following experimental methodologies are recommended.

I. Determination of Excitation and Emission Spectra

Objective: To identify the optimal excitation and emission wavelengths for C.I. Solvent Yellow 176.

Materials:

• C.I. Solvent Yellow 176

• Spectroscopy-grade solvents (e.g., ethanol, toluene)

• Quartz cuvettes (1 cm path length)

• Spectrofluorometer

Procedure:

• Solution Preparation: Prepare a dilute solution of C.I. Solvent Yellow 176 in the selected solvent. To prevent inner filter effects, ensure the solution's absorbance at the anticipated absorption maximum is below 0.1.

• Excitation Spectrum Measurement: Set the emission monochromator to an estimated wavelength longer than the expected absorption maximum. Scan a range of excitation wavelengths to identify the wavelength that yields the highest fluorescence intensity; this is the excitation maximum (λex).

• Emission Spectrum Measurement: Excite the sample at the determined λex. Scan the emission monochromator from a wavelength slightly longer than the excitation wavelength into the near-infrared region. The wavelength corresponding to the peak fluorescence intensity is the emission maximum (λem).

II. Measurement of Relative Fluorescence Quantum Yield

Objective: To quantify the fluorescence efficiency of C.I. Solvent Yellow 176 relative to a well-characterized fluorescent standard.

Materials:

• C.I. Solvent Yellow 176

• A suitable fluorescent standard with a known quantum yield (e.g., Rhodamine 6G in ethanol or Coumarin 1 in ethanol).

• Spectroscopy-grade solvent (the same for both the sample and the standard)

• UV-Vis Spectrophotometer

• Spectrofluorometer

Procedure:

• Solution Preparation: Prepare a series of solutions for both C.I. Solvent Yellow 176 and the fluorescent standard in the same solvent. The concentrations should be adjusted to yield absorbance values between 0.01 and 0.1 at the excitation wavelength of the standard.

• Absorbance Measurement: Use a UV-Vis spectrophotometer to measure the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement: Record the fluorescence emission spectrum for each solution using the same excitation wavelength and identical instrument settings for both the sample and the standard.

• Data Analysis:

  • Integrate the area under the emission spectrum for each solution.

  • For both the sample and the standard, plot the integrated fluorescence intensity versus the corresponding absorbance.

  • The slope of the resulting linear fit is proportional to the fluorescence quantum yield.

  • The quantum yield of C.I. Solvent Yellow 176 (Φ_sample) can be calculated using the following equation:

    Φ_sample = Φ_standard × (Slope_sample / Slope_standard) × (η_sample² / η_standard²)

    Where:

    • Φ_standard is the known quantum yield of the standard.

    • Slope_sample and Slope_standard are the slopes from the plots of integrated fluorescence intensity versus absorbance.

    • η_sample and η_standard are the refractive indices of the sample and standard solutions, respectively (this term is equal to 1 if the same solvent is used for both).

Visualized Experimental Workflow

The following diagram outlines the key steps in the experimental workflow for determining the relative fluorescence quantum yield.

Caption: Workflow for Relative Quantum Yield Measurement.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. Lifetime and Fluorescence Quantum Yield of Two Fluorescein-Amino Acid-Based Compounds in Different Organic Solvents and Gold Colloidal Suspensions [mdpi.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ccchemical.com [ccchemical.com]
• 6. Fluorescence quantum yields and their relation to lifetimes of rhodamine 6G and fluorescein in nine solvents: improved absolute standards for quantum yields - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermal Stability of Solvent Yellow 176 and Other High-Performance Solvent Dyes

For Immediate Release

This guide provides a comprehensive benchmark of the heat resistance of Solvent Yellow 176 against a selection of other commercially significant solvent dyes. The data presented is intended to assist researchers, scientists, and product development professionals in the selection of appropriate colorants for high-temperature applications, particularly in the plastics and coatings industries.

Comparative Heat Resistance Data

The thermal stability of a solvent dye is a critical performance metric, dictating its suitability for various resins and processing temperatures. The following table summarizes the heat resistance of Solvent Yellow 176 in comparison to other solvent dyes across a spectrum of colors. The heat resistance is defined as the maximum temperature (°C) at which the dye shows no significant color change when held in a given polymer for a specified duration.

Dye Name	C.I. Name	CAS Number	Polymer Matrix	Heat Resistance (°C)
Yellow Dyes
Solvent Yellow 176	Solvent Yellow 176	10319-14-9	PS, PET, ABS, PC	280 - 320
Solvent Yellow 114	Solvent Yellow 114	75216-45-4 / 7576-65-0	PS, PET, ABS, PC	280 - 300
Solvent Yellow 93	Solvent Yellow 93	4702-90-3 / 61969-52-6	PS, PET, ABS, PC	300
Red Dyes
Solvent Red 135	Solvent Red 135	71902-17-5 / 20749-68-2	PS, PET, ABS, PC	300 - 320
Solvent Red 179	Solvent Red 179	6829-22-7 / 89106-94-5	PS, PET, ABS, PC	300
Orange Dyes
Solvent Orange 60	Solvent Orange 60	6925-69-5 / 61969-47-9	PS, PET, ABS, PC	>300
Blue Dyes
Solvent Blue 104	Solvent Blue 104	116-75-6	PS, PET, PC	300
Solvent Blue 97	Solvent Blue 97	32724-62-2 / 61969-44-6	PS, PET, ABS, PC	300

Note: The heat resistance values can vary depending on the specific grade of the polymer, the concentration of the dye, and the processing conditions.

Experimental Protocols

The determination of heat resistance for solvent dyes in plastics is conducted following a standardized methodology to ensure reproducibility and comparability of results. The protocol is a synthesized approach based on industry practices and relevant standards such as ISO 105-P01.

2.1 Materials and Equipment

• Solvent Dyes: Test samples and a control standard.

• Polymer Resin: Pellets of the desired polymer (e.g., Polystyrene, Polycarbonate).

• Two-Roll Mill or Extruder: For compounding the dye and polymer.

• Injection Molding Machine: To produce standardized test plaques.

• Spectrophotometer: For color measurement (conforming to ASTM D2244).

• Forced Air Oven: Capable of maintaining temperatures up to 400°C with ±2°C accuracy.

• Grey Scale for Color Change (ISO 105-A02): For visual assessment.

2.2 Procedure

• Sample Preparation: A masterbatch of the solvent dye in the specified polymer is prepared using a two-roll mill or a twin-screw extruder. The typical concentration of the dye is 0.1% by weight.

• Injection Molding: The compounded material is then used to create a series of standardized color plaques via injection molding. An initial set of plaques is molded at a baseline temperature (e.g., 200°C) to serve as the reference.

• Heat Exposure: Subsequent sets of plaques are molded at increasing temperature intervals (e.g., 20°C increments). At each temperature, a dwell time of 5 minutes is maintained in the injection molding machine's barrel before injection.

• Colorimetric Analysis: After cooling, the color of each test plaque is measured using a spectrophotometer. The color difference (ΔE*ab) between the test plaque and the reference plaque is calculated according to ASTM D2244.

• Visual Assessment: The color change is also visually assessed by comparing the test plaques to the reference plaque using a standardized light source and the ISO 105-A02 Grey Scale.

• Determination of Heat Resistance: The heat resistance is reported as the highest temperature at which the color change (ΔE*ab) is within a predefined tolerance (typically ≤ 3.0) or shows a Grey Scale rating of 4 or higher.

Visual Representation of Experimental Workflow

The following diagram illustrates the key stages of the heat resistance testing protocol for solvent dyes in plastics.

Heat Resistance Testing Workflow

Discussion

The data indicates that Solvent Yellow 176 exhibits excellent thermal stability, with a heat resistance profile that is highly competitive with other leading solvent dyes in its class and across different color spectrums. Its performance in high-temperature engineering plastics such as Polycarbonate (PC) and Polyethylene Terephthalate (PET) makes it a robust candidate for demanding applications where color integrity during processing is paramount. The slight variations in reported heat resistance values in the literature can be attributed to the different polymer matrices and testing conditions employed. For critical applications, it is always recommended to conduct in-house testing using the specific polymer grade and processing parameters that will be used in the final application.

Comparative study of the light fastness of C.I. Solvent Yellow 176

A Comparative Analysis of the Light Fastness of C.I. Solvent Yellow 176

For researchers, scientists, and professionals in drug development, the stability of chemical compounds under various conditions is a critical parameter. In the realm of solvent dyes, light fastness—the resistance to fading upon exposure to light—is a key determinant of a product's longevity and performance. This guide provides a comparative study of the light fastness of C.I. Solvent Yellow 176 against other commercially available solvent yellow dyes, supported by experimental data and standardized testing protocols.

Data Presentation: Light Fastness of Solvent Yellow Dyes

The following table summarizes the light fastness ratings of C.I. Solvent Yellow 176 and its alternatives. The ratings are based on the Blue Wool Scale, where a higher number indicates better light fastness (resistance to fading). The scale typically ranges from 1 (very poor) to 8 (excellent). It is important to note that the substrate in which the dye is tested can influence the light fastness rating.

C.I. Name	Alternative Name(s)	Light Fastness Rating (Blue Wool Scale)	Substrate
Solvent Yellow 176	Transparent Yellow 3GL	7-8	Polystyrene (PS)
Solvent Yellow 114	Transparent Yellow 2G, Disperse Yellow 54	6-7	Polystyrene (PS)
Solvent Yellow 93	Transparent Yellow 3G	6-7	Polystyrene (PS)
Solvent Yellow 160:1	Fluorescent Yellow 10GN	3-4 to 6-7	Polystyrene (PS), Polycarbonate (PC), Polymethyl Methacrylate (PMMA)
Solvent Yellow 56	Transparent Yellow 5R	4-5	Polystyrene (PS)

Note: The data presented is compiled from various sources and may vary depending on the specific experimental conditions and substrate used.

Experimental Protocols

The determination of light fastness of colorants is typically performed following standardized methodologies to ensure reproducibility and comparability of results. The most widely recognized standards are ISO 105-B02 and ASTM D4303.[1][2][3][4]

Principle of Light Fastness Testing

A specimen of the material containing the colorant is exposed to a controlled artificial light source that simulates natural daylight.[1][5][6] Concurrently, a set of blue wool references with known light fastness (grades 1 to 8) are exposed under the same conditions.[5][7] The light fastness of the specimen is then assessed by comparing the degree of its color change with that of the blue wool references.[5][6]

Apparatus and Materials

• Light Source: A xenon arc lamp is the most common light source used as it provides a spectral distribution similar to natural daylight.[1][6][8]

• Exposure Chamber: A controlled environment to maintain specified temperature and humidity.

• Blue Wool References: A set of eight standardized blue wool fabrics with graded light fastness.[5][7]

• Grey Scale: A standardized scale used to visually assess the change in color.

• Spectrophotometer/Colorimeter: For instrumental measurement of color change (Delta E).

Test Procedure (Based on ISO 105-B02)

• Sample Preparation: The solvent dye is incorporated into the desired substrate (e.g., plastic, ink, or fiber) at a specified concentration.

• Mounting: The prepared samples and a set of blue wool references are mounted on a card.

• Exposure: The mounted samples and references are placed in the xenon arc test chamber. One portion of each sample and reference is shielded from the light to serve as an unexposed control.

• Evaluation: The exposure is continued until a specified color change is observed on the blue wool references. The color change of the test sample is then compared to the changes in the blue wool references. The light fastness rating corresponds to the blue wool reference that shows a similar degree of fading.

Mandatory Visualizations

To further elucidate the experimental process and the comparative nature of this study, the following diagrams are provided.

Caption: Experimental workflow for determining the light fastness of a solvent dye.

Caption: Comparative light fastness of C.I. Solvent Yellow 176 and its alternatives.

Conclusion

Based on the available data, C.I. Solvent Yellow 176 exhibits excellent light fastness, with a rating of 7-8 on the Blue Wool Scale when tested in polystyrene. This performance is superior to or comparable with many of its alternatives. For applications where long-term color stability upon exposure to light is paramount, C.I. Solvent Yellow 176 presents a robust option. Researchers and product developers should, however, always consider testing the dye in their specific substrate and under their intended end-use conditions to ensure optimal performance.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. Solvent yellow 93|CAS NO.4702-90-37 [xcolorpigment.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. Solvent Yellow 93 - Transparent Yellow 3G - Sandoplast Yellow 3G from Emperor Chem [emperordye.com]
• 5. ccchemical.com [ccchemical.com]
• 6. Solvent yellow 160:1 TDS|Solvent yellow 160:1 from Chinese supplier and producer - SOLVENT YELLOW DYES - Enoch dye [enochdye.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]
• 8. epsilonpigments.com [epsilonpigments.com]

Evaluating the Acid and Alkali Resistance of C.I. Solvent Yellow 176: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the acid and alkali resistance of C.I. Solvent Yellow 176 against other alternative solvent dyes. The information presented is supported by available experimental data and standardized testing protocols to aid in the selection of appropriate dyes for research and development applications where chemical resistance is a critical parameter.

Executive Summary

C.I. Solvent Yellow 176 exhibits good resistance to both acidic and alkaline conditions. This guide provides a comparative analysis of its performance against three other commercially available solvent dyes: C.I. Solvent Yellow 93, C.I. Solvent Yellow 114, and C.I. Solvent Red 135. The assessment is based on a standardized 1-5 rating scale, where a higher rating indicates superior resistance to color change when exposed to chemical agents.

Data Presentation: Comparative Acid and Alkali Resistance

The following table summarizes the acid and alkali resistance ratings for C.I. Solvent Yellow 176 and its alternatives. The ratings are based on a 1 to 5 scale, with 5 representing excellent resistance (no change in color) and 1 indicating poor resistance (severe change in color).

Dye Name	C.I. Name	CAS Number	Acid Resistance (Rating 1-5)	Alkali Resistance (Rating 1-5)
Solvent Yellow 176	47023	10319-14-9	5	4
Solvent Yellow 93	48160	4702-90-3	4	5
Solvent Yellow 114	47020	7576-65-0	5	5
Solvent Red 135	565000	71902-17-5	5	5

Interpretation of Results

Based on the available data, C.I. Solvent Yellow 114 and C.I. Solvent Red 135 demonstrate excellent resistance to both acids and alkalis, achieving the highest possible rating of 5 in both categories. C.I. Solvent Yellow 176 also shows excellent acid resistance with a rating of 5, and good alkali resistance with a rating of 4. C.I. Solvent Yellow 93 exhibits good acid resistance (rating 4) and excellent alkali resistance (rating 5).

The choice of solvent dye will depend on the specific chemical environment of the intended application. For applications requiring robust performance in highly acidic and alkaline conditions, C.I. Solvent Yellow 114 and C.I. Solvent Red 135 appear to be the most suitable alternatives. C.I. Solvent Yellow 176 offers a strong performance, particularly in acidic environments.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on internationally recognized standards for testing color fastness.

Acid Resistance Testing (Based on ISO 105-E05: Colour fastness to spotting: Acid)

This test assesses the resistance of the color of a dye to dilute solutions of organic and mineral acids.

1. Test Specimen Preparation:

• A sample of the material colored with the dye is prepared. For fabrics, a specimen of 40 mm x 100 mm is typically used.

2. Reagents:

• Acetic acid solution (CH₃COOH)

• Sulfuric acid solution (H₂SO₄)

• Tartaric acid solution (C₄H₆O₆)

• Grade 3 water for dilutions

3. Procedure:

• The test specimen is placed on a flat, inert surface.

• A few drops of the specified acid solution are applied to the specimen.

• The spotted area is gently rubbed with a glass rod to ensure penetration.

• The specimen is allowed to dry at room temperature.

4. Evaluation:

• The change in color of the spotted area is assessed against the original, untreated material using a standardized Grey Scale for Assessing Change in Colour (ISO 105-A02).[1][2][3][4][5]

• The assessment is performed after the specimen has dried completely.

• The rating is assigned on a scale of 1 to 5, where:

  • 5: No change in color.

  • 4: Slight change in color.

  • 3: Noticeable change in color.

  • 2: Considerable change in color.

  • 1: Severe change in color.

Alkali Resistance Testing (Based on ISO 105-E06: Colour fastness to spotting: Alkali)

This test evaluates the resistance of the color of a dye to dilute alkaline solutions.

1. Test Specimen Preparation:

• A sample of the material colored with the dye is prepared, typically 40 mm x 100 mm for fabrics.

2. Reagents:

• Sodium carbonate solution (Na₂CO₃)

• Calcium hydroxide (B78521) paste (Ca(OH)₂)

• Ammonium hydroxide solution (NH₄OH)

• Grade 3 water for dilutions

3. Procedure:

• The test specimen is placed on a flat, inert surface.

• The specimen is spotted with the specified alkaline solution or paste.

• The treated area is gently worked with a glass rod to ensure contact.

• The specimen is allowed to dry at room temperature.

4. Evaluation:

• The change in color of the treated area is compared to the original, untreated material using the Grey Scale for Assessing Change in Colour (ISO 105-A02).[1][2][3][4][5]

• The evaluation is conducted after the specimen is fully dry.

• The rating is assigned on a scale of 1 to 5, with the same interpretation as the acid resistance test.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the acid and alkali resistance evaluation process.

Caption: Experimental workflow for evaluating acid resistance.

Caption: Experimental workflow for evaluating alkali resistance.

References

• 1. shop.jamesheal.com [shop.jamesheal.com]
• 2. inteke.com [inteke.com]
• 3. store.jamesheal.com [store.jamesheal.com]
• 4. Grey scale Testing - BS EN 20105-A02 & ISO 105-A02 [impact-solutions.co.uk]
• 5. GREY SCALE UNI EN ISO 105 A02 / A03 – Caimi srl [caimi.net]

Safety & Regulatory Compliance

Proper Disposal of C.I. Solvent Yellow 176: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible disposal of chemical waste is paramount for ensuring laboratory safety and environmental protection. C.I. Solvent Yellow 176, a quinoline-based solvent dye, requires careful handling and disposal as hazardous waste. This guide provides essential, step-by-step procedures for its safe management and disposal in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is critical to consult the Safety Data Sheet (SDS) for C.I. Solvent Yellow 176. Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood, and wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile, are mandatory to prevent skin contact.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to protect against dust and splashes.

• Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

• Respiratory Protection: If there is a risk of generating dust, an approved respirator should be used.

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of C.I. Solvent Yellow 176 is through a licensed hazardous waste management service. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Collection - Solids:

• Pure Compound and Contaminated Solids: Collect any unused C.I. Solvent Yellow 176 powder and any items contaminated with it (e.g., weighing boats, contaminated paper towels, gloves) in a designated, robust, and sealable hazardous waste container.

• Spill Cleanup: In case of a spill, carefully sweep up the solid material, avoiding dust generation.[1] Place the collected material into the designated hazardous waste container.

2. Waste Collection - Liquids:

• Solutions: Collect all solutions containing C.I. Solvent Yellow 176 in a dedicated, sealed, and clearly labeled hazardous waste container for liquid chemical waste. Ensure the container is compatible with the solvent used in the solution.

• Rinsate: The first rinse of any glassware or equipment that has come into contact with C.I. Solvent Yellow 176 should be collected as hazardous liquid waste. Subsequent rinses may also need to be collected, depending on institutional policies.

3. Labeling and Storage:

• Clear Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "C.I. Solvent Yellow 176," and the approximate concentration and other components of the waste mixture.

• Secure Storage: Store the sealed waste containers in a designated satellite accumulation area within the laboratory, away from incompatible materials. Ensure containers are kept closed except when adding waste.

4. Arranging for Disposal:

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department or the designated hazardous waste management office to arrange for the pickup and disposal of the waste containers. Follow all institutional procedures for waste manifest and pickup requests.

Data Presentation

The following table summarizes key information for the safe handling and disposal of C.I. Solvent Yellow 176.

Property	Value	Reference
Chemical Name	C.I. Solvent Yellow 176	[1]
CAS Number	10319-14-9	[1]
Chemical Formula	C18H10BrNO3	[1]
Appearance	Yellow powder	[1]
Disposal Consideration	Dispose of in accordance with local and state laws. Treat as hazardous waste.	[2]

Experimental Protocols

Currently, there are no established and approved experimental protocols for the in-laboratory neutralization or chemical degradation of C.I. Solvent Yellow 176 that are considered safe and appropriate for routine disposal by researchers. The chemical structure of quinoline (B57606) dyes makes them stable and potentially resistant to simple chemical breakdown.

Advanced Oxidation Processes (AOPs), such as Fenton oxidation, ozonation, and photocatalysis, are being researched for the large-scale treatment of dye-containing wastewater in industrial settings. These methods involve the generation of highly reactive radicals to break down the dye molecules. However, these are specialized industrial processes and are not suitable or recommended for use as a standard disposal procedure in a laboratory environment due to the need for specialized equipment and significant safety considerations.

Therefore, the only appropriate and compliant method of disposal for laboratory quantities of C.I. Solvent Yellow 176 is through your institution's hazardous waste management program.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of C.I. Solvent Yellow 176 waste in a laboratory setting.

References

• 1. Advanced Oxidation Processes for Dye Removal From Wastewater: Government & Law Book Chapter | IGI Global Scientific Publishing [igi-global.com]
• 2. Advanced Oxidation Processes for Textile Wastewater Treatment, International Journal of Photochemistry and Photobiology, Science Publishing Group [sciencepublishinggroup.com]

Personal protective equipment for handling C.I.Solvent yellow 176

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE) requirements, and operational plans for the handling and disposal of C.I. Solvent Yellow 176 (CAS No. 10319-14-9). Adherence to these procedures is essential for ensuring personnel safety and regulatory compliance.

Hazard Identification and Risk Summary

C.I. Solvent Yellow 176 is a quinoline (B57606) dye in powder form.[1][2] Key hazards include:

• Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation.[1]

• Inhalation: May cause irritation to the respiratory tract.[1] Minimizing dust generation is crucial.[1]

• Eye Contact: Can cause irritation and inflammation.[1]

• Skin Contact: Prolonged contact may lead to skin irritation.[1]

• Other Risks: The substance is noted for possible risks of irreversible effects, and mutagenicity data has been reported.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as chemical fume hoods and adequate ventilation, should be the primary line of defense.[1]

Protection Type	Required PPE	Specifications & Best Practices
Eye & Face Protection	Chemical Safety Goggles	Must provide a tight seal around the eyes to prevent contact with dust and splashes.[3]
Face Shield (Conditional)	Required in addition to goggles when handling large volumes or when there is a significant splash hazard.[3][4][5]
Hand Protection	Chemical-Resistant Gloves	Rubber gloves are specified.[1][6] Nitrile or butyl rubber gloves are effective against a range of chemicals.[3] Always inspect gloves before use.[4]
Body Protection	Protective Clothing / Lab Coat	Wear appropriate protective clothing to minimize skin contact.[1] A fully buttoned lab coat is essential.[4]
Respiratory Protection	Approved Respirator	Use a NIOSH/MSHA-approved respirator when engineering controls are insufficient to control airborne levels, or when handling the powder outside of a fume hood.[1][4]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical to minimize risk and environmental impact. The following workflow outlines the necessary steps from preparation to final disposal.

Procedural workflow for safe handling of C.I. Solvent Yellow 176.

Step-by-Step Protocols:

A. Handling and Storage Protocol

• Ventilation: Always handle C.I. Solvent Yellow 176 within a chemical fume hood or an area with local exhaust ventilation to control airborne dust.[1]

• Avoid Dust: Minimize the generation and accumulation of dust during handling.[1]

• Personal Hygiene: Wash hands and skin thoroughly after handling.[1] Do not eat, drink, or smoke in work areas.[7][8]

• Storage: Keep the chemical in a tightly sealed, light-resistant container.[1] Store in a cool, dry place away from incompatible materials like strong oxidants.[1]

B. Spill Response Protocol

• Evacuate: Clear the immediate area of all personnel.

• Protect: Ensure you are wearing the appropriate PPE before addressing the spill.

• Contain & Clean: Vacuum or sweep up the spilled material. Avoid actions that generate dust.[1] Place the collected material into a suitable, labeled container for disposal.[1]

• Decontaminate: Clean the spill area thoroughly.

C. Disposal Protocol

• Waste Classification: C.I. Solvent Yellow 176 waste should be treated as hazardous chemical waste.

• Containerization: Place waste into a designated, clearly labeled, and sealed container.[9] Do not mix with other waste streams unless compatibility is confirmed.[10]

• Labeling: The container must be clearly marked with a "Hazardous Waste" label detailing its contents.[9]

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste contractor.[9] Never dispose of this chemical down the drain or in regular trash.[9]

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide oxygen or artificial respiration. Seek immediate medical attention.[1]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact	Flush the affected skin with plenty of soap and water. Remove any contaminated clothing. If irritation develops or persists, seek medical aid.[1]
Ingestion	If the victim is conscious, provide 2-4 cups of milk or water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mcrsafety.com [mcrsafety.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. quora.com [quora.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. kochcolor.com [kochcolor.com]
• 8. chemos.de [chemos.de]
• 9. Chemical Solvent Disposal | Hazardous Waste Solutions [allsource-environmental.com]
• 10. Chemical waste | Hazardous Waste Management - McGill University [mcgill.ca]